4-methoxy-N-methylbenzenesulfonamide

• CAS: 7010-86-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Structure Elucidation of 4-methoxy-N-methylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-methoxy-N-methylbenzenesulfonamide is a substituted aromatic sulfonamide of interest in medicinal chemistry and drug development. The sulfonamide functional group is a cornerstone of various therapeutic agents, exhibiting a wide range of biological activities. The presence of the methoxy and N-methyl groups on the benzenesulfonamide scaffold can significantly influence its physicochemical properties, and consequently, its pharmacokinetic and pharmacodynamic profiles. This guide provides a comprehensive overview of the methodologies and analytical techniques essential for the unambiguous structure elucidation of 4-methoxy-N-methylbenzenesulfonamide, a critical step in its journey from synthesis to potential therapeutic application.

As a Senior Application Scientist, this document is structured to provide not just a set of protocols, but a logical and insightful narrative into the process of molecular structure confirmation. We will delve into the "why" behind the choice of each analytical technique and how the data from each method corroborates the others, forming a self-validating system for structural integrity.

Physicochemical Properties

A foundational understanding of the compound's basic properties is paramount before embarking on complex structural analysis.

Property	Value	Source
Molecular Formula	C₈H₁₁NO₃S
Molecular Weight	201.25 g/mol
Appearance	White to off-white crystalline powder
Melting Point	111-115 °C
SMILES	CN(S(=O)(=O)c1ccc(OC)cc1)
InChI	InChI=1S/C8H11NO3S/c1-9-13(11,12)8-5-3-7(10-2)4-6-8/h3-6,9H,1-2H3

Synthesis of 4-methoxy-N-methylbenzenesulfonamide

The synthesis of N-substituted sulfonamides is a well-established process in organic chemistry. A reliable method involves the reaction of a sulfonyl chloride with an appropriate amine.[1] The following protocol is adapted from established procedures for the synthesis of similar sulfonamide derivatives.

Experimental Protocol: Synthesis

Objective: To synthesize 4-methoxy-N-methylbenzenesulfonamide from 4-methoxybenzenesulfonyl chloride and methylamine.

Materials:

• 4-methoxybenzenesulfonyl chloride

• Methylamine (40% solution in water or as a gas)

• Pyridine or an aqueous base (e.g., sodium carbonate)

• Dichloromethane (DCM) or other suitable organic solvent

• Anhydrous sodium sulfate

• Hydrochloric acid (HCl), 5 M

• Ethanol for recrystallization

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve 4-methoxybenzenesulfonyl chloride (1.0 eq) in dichloromethane.

• Amine Addition: Cool the solution to 0 °C using an ice bath. Slowly add methylamine (1.2 eq). If using an aqueous solution of methylamine, a biphasic system will be formed. The addition of a base like pyridine (1.2 eq) is recommended to act as an HCl scavenger.[1]

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, acidify the mixture with 5 M HCl. Separate the organic layer. Wash the organic phase sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: Recrystallize the crude solid from a suitable solvent system, such as ethanol/water, to yield pure 4-methoxy-N-methylbenzenesulfonamide as a white crystalline solid.

Structure Elucidation Workflow

The definitive confirmation of the synthesized compound's structure requires a multi-pronged analytical approach. Each technique provides a unique piece of the structural puzzle, and together they offer a comprehensive and validated picture.

A generalized workflow for the structure elucidation of a small organic molecule.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. It provides detailed information about the carbon-hydrogen framework.

Based on the analysis of closely related sulfonamides, the following ¹H NMR spectrum is predicted for 4-methoxy-N-methylbenzenesulfonamide in a solvent like CDCl₃.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~ 7.75	Doublet (d)	2H	Ar-H (ortho to SO₂N)	Protons ortho to the electron-withdrawing sulfonyl group are deshielded and appear downfield.
~ 6.95	Doublet (d)	2H	Ar-H (ortho to OCH₃)	Protons ortho to the electron-donating methoxy group are shielded and appear upfield.
~ 3.85	Singlet (s)	3H	-OCH₃	The chemical shift is characteristic of a methoxy group attached to an aromatic ring.
~ 2.70	Singlet (s)	3H	-NCH₃	The methyl group attached to the nitrogen of the sulfonamide.

Chemical Shift (δ, ppm)	Assignment	Rationale
~ 163	Ar-C (para to SO₂N)	Carbon attached to the electron-donating methoxy group.
~ 132	Ar-C (ipso to SO₂N)	Quaternary carbon attached to the sulfonyl group.
~ 129	Ar-C (ortho to SO₂N)	Aromatic carbons ortho to the sulfonyl group.
~ 114	Ar-C (ortho to OCH₃)	Aromatic carbons ortho to the methoxy group.
~ 55.6	-OCH₃	Carbon of the methoxy group.
~ 30	-NCH₃	Carbon of the N-methyl group.

Self-Validation: The integration values in the ¹H NMR spectrum should correspond to the number of protons in each unique environment. 2D NMR techniques like COSY (Correlated Spectroscopy) would show correlations between the aromatic protons, while HMQC (Heteronuclear Multiple Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) would confirm the connectivity between protons and their attached carbons, and protons and carbons separated by 2-3 bonds, respectively.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule.

Wavenumber (cm⁻¹)	Vibration	Functional Group
~ 3300	N-H Stretch (if primary/secondary amine impurity)	Amine
3100-3000	C-H Stretch	Aromatic
2950-2850	C-H Stretch	Aliphatic (CH₃)
~ 1600, 1500	C=C Stretch	Aromatic Ring
~ 1340, 1160	S=O Asymmetric & Symmetric Stretch	Sulfonamide
~ 1260	C-O Stretch	Aryl Ether
~ 900-675	C-H Out-of-plane Bending	Aromatic Substitution Pattern

Causality and Validation: The presence of strong absorption bands around 1340 cm⁻¹ and 1160 cm⁻¹ is highly characteristic of the sulfonyl group. The C-O stretching of the aryl ether and the various aromatic C-H and C=C vibrations confirm the presence of the methoxy-substituted benzene ring. The absence of a broad absorption around 3300 cm⁻¹ would indicate the successful N-methylation and the absence of the starting sulfonamide.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound and information about its fragmentation pattern, which can further confirm the structure.

• Molecular Ion (M⁺): m/z = 201.0459 (calculated for C₈H₁₁NO₃S)

• Key Fragmentation Patterns:

  • Loss of the methyl group from the nitrogen (M-15)

  • Loss of the methoxy group (M-31)

  • Cleavage of the S-N bond

  • Formation of the 4-methoxybenzenesulfonyl cation (m/z 171)

Validation: High-resolution mass spectrometry (HRMS) can determine the molecular formula with high accuracy, confirming the elemental composition. The fragmentation pattern should be consistent with the proposed structure, with fragments corresponding to logical cleavages of the molecule.

Single-Crystal X-ray Diffraction

For crystalline solids, single-crystal X-ray diffraction is the gold standard for structure elucidation, providing an unambiguous 3D model of the molecule's atomic arrangement in the solid state.

Experimental Protocol: X-ray Crystallography

• Crystal Growth: Grow single crystals of 4-methoxy-N-methylbenzenesulfonamide suitable for X-ray diffraction. This is typically achieved by slow evaporation of a saturated solution of the compound in an appropriate solvent.

• Data Collection: Mount a suitable crystal on a goniometer and place it in a stream of cold nitrogen (typically 100 K) on an X-ray diffractometer. Collect diffraction data by rotating the crystal in the X-ray beam.

• Structure Solution and Refinement: Process the diffraction data to obtain a set of structure factors. Solve the phase problem to generate an initial electron density map and build a molecular model. Refine the model against the experimental data to obtain the final crystal structure.

Validation: The final refined structure provides precise bond lengths, bond angles, and torsion angles, which can be compared to expected values for similar chemical moieties. The crystal packing can reveal intermolecular interactions such as hydrogen bonds and π-π stacking.

Potential Biological Activity

While extensive biological data for 4-methoxy-N-methylbenzenesulfonamide is not widely available, the sulfonamide scaffold is a well-known pharmacophore. Derivatives of benzenesulfonamides have been investigated for a wide range of biological activities, including as carbonic anhydrase inhibitors and antimicrobial agents.[2] Notably, some N-substituted-4-methylbenzenesulfonamides have been studied as potential inhibitors of enzymes like acetylcholinesterase, which is relevant in the context of Alzheimer's disease.[3] The specific substitution pattern of 4-methoxy-N-methylbenzenesulfonamide makes it a candidate for screening in various biological assays to explore its therapeutic potential.

Potential biological relevance of 4-methoxy-N-methylbenzenesulfonamide.

Conclusion

The structure elucidation of 4-methoxy-N-methylbenzenesulfonamide is a systematic process that relies on the synergistic application of multiple analytical techniques. From the foundational synthesis and purification to the detailed analysis by NMR, IR, and mass spectrometry, and finally, the definitive 3D structure from X-ray crystallography, each step provides crucial, self-validating information. This guide has outlined the key experimental considerations and the underlying logic for each technique, providing researchers and drug development professionals with a robust framework for the comprehensive characterization of this and other novel small molecules. The confirmed structure is the essential starting point for any further investigation into the biological activity and therapeutic potential of 4-methoxy-N-methylbenzenesulfonamide.

References

• Stenfors, B. A.; Ngassa, F. N. The Synthesis and Crystallographic Characterization of 4-Methylbenzenesulfonamide Derivatives. Eur. J. Chem.2021 , 12, 109-116. [Link]

• PubChem Compound Summary for CID 15008723, N-methoxy-4-methylbenzenesulfonamide. National Center for Biotechnology Information. [Link]

• Vinola, J. C.; et al. Crystal structures of 4-methoxy-N-(4-methylphenyl)benzenesulfonamide and N-(4-fluorophenyl)-4-methoxybenzenesulfonamide. Acta Crystallographica Section E: Crystallographic Communications2015 , 71(11), o888-o892. [Link]

• Sreenivasa, S.; et al. N-(3-Methoxybenzoyl)-4-methylbenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online2013 , 69(8), o1263. [Link]

• Sreenivasa, S.; et al. N-(4-Methoxybenzoyl)-2-methylbenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online2014 , 70(Pt 2), o193. [Link]

• Khan, I.; et al. Synthesis, enzyme inhibitory kinetics mechanism and computational study of N-(4-methoxyphenethyl)-N-(substituted)-4-methylbenzenesulfonamides as novel therapeutic agents for Alzheimer's disease. PLoS One2018 , 13(6), e0198573. [Link]

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• 2. Crystal structures of 4-meth­oxy-N-(4-methyl­phenyl)benzene­sulfonamide and N-(4-fluoro­phenyl)-4-meth­oxy­benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, enzyme inhibitory kinetics mechanism and computational study of N-(4-methoxyphenethyl)-N-(substituted)-4-methylbenzenesulfonamides as novel therapeutic agents for Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Synthesis of Novel 4-Methoxy-N-methylbenzenesulfonamide Derivatives

Preamble: The Enduring Significance of the Sulfonamide Scaffold

The sulfonamide moiety (-SO₂NH-) is a cornerstone of modern medicinal chemistry. First introduced as antibacterial agents, the "sulfa drugs," this functional group has since proven to be a remarkably versatile pharmacophore.[1][2] Its derivatives are found in drugs targeting a vast array of conditions, including cancers, viruses, inflammation, and diabetes.[3][4][5] The unique electronic and hydrogen-bonding properties of the sulfonamide group allow it to serve as a key interaction point with numerous biological targets. This guide provides a detailed exploration of the synthesis of derivatives based on the 4-methoxy-N-methylbenzenesulfonamide core, offering researchers a practical framework for generating novel molecular entities for drug discovery programs.

Core Synthetic Strategy: A Retrosynthetic Blueprint

The most direct and widely adopted approach to constructing benzenesulfonamides is through the nucleophilic substitution reaction between an arylsulfonyl chloride and an amine.[6] This fundamental disconnection forms the basis of our synthetic planning.

A retrosynthetic analysis of the target scaffold, 4-methoxy-N-methylbenzenesulfonamide, logically deconstructs the molecule at the sulfur-nitrogen bond. This reveals two primary starting materials: the electrophilic partner, 4-methoxybenzenesulfonyl chloride , and the nucleophilic partner, methylamine .

Caption: Retrosynthetic analysis of the target scaffold.

This strategy is advantageous due to the commercial availability and relative low cost of both precursor types, allowing for a modular and efficient synthetic approach.

Synthesis of the Core Scaffold: 4-Methoxy-N-methylbenzenesulfonamide

The synthesis of the parent compound is a robust and high-yielding reaction, serving as a foundational protocol for further derivatization. The key to success lies in the careful control of stoichiometry and the effective neutralization of the hydrochloric acid byproduct generated during the reaction.

Causality Behind Experimental Choices

• Reagents : 4-Methoxybenzenesulfonyl chloride is a crystalline solid that is relatively stable but moisture-sensitive, as it can hydrolyze back to the sulfonic acid.[7] Methylamine is a gas at room temperature and is typically used as a solution in a solvent like tetrahydrofuran (THF) or water.

• Base : The reaction generates one equivalent of HCl. This must be neutralized to prevent the protonation of the unreacted methylamine, which would render it non-nucleophilic. Two common strategies are employed:

  • Excess Amine : Using at least two equivalents of methylamine. The first equivalent acts as the nucleophile, and the second acts as the base.

  • Tertiary Amine Base : Using a non-nucleophilic tertiary amine like triethylamine (TEA) or diisopropylethylamine (DIEA). This is often preferred as it simplifies purification by avoiding the formation of multiple sulfonamide products.[8]

• Solvent : A polar aprotic solvent such as Dichloromethane (DCM), Tetrahydrofuran (THF), or Ethyl Acetate is ideal. These solvents effectively dissolve the starting materials without participating in the reaction.

Detailed Experimental Protocol

Sources

• 1. Crystal structures of 4-meth­oxy-N-(4-methyl­phenyl)benzene­sulfonamide and N-(4-fluoro­phenyl)-4-meth­oxy­benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ajchem-b.com [ajchem-b.com]
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• 5. Sulfonamide (medicine) - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. 4-Methoxybenzenesulfonyl Chloride | 98-68-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 8. physicsforums.com [physicsforums.com]

An In-depth Technical Guide to 4-methoxy-N-methylbenzenesulfonamide as a Precursor

Introduction: Unveiling the Potential of a Versatile Sulfonamide

The sulfonamide functional group is a cornerstone of modern medicinal chemistry and drug development, renowned for its presence in a wide array of therapeutic agents.[1] This guide focuses on a specific, yet underexplored member of this family: 4-methoxy-N-methylbenzenesulfonamide . While its direct application as a synthetic precursor is not extensively documented in current scientific literature, its molecular architecture—featuring a reactive N-H proton, an electron-rich aromatic ring, and the stable sulfonamide linkage—suggests significant potential as a versatile building block.

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals interested in exploring the synthesis, characterization, and latent reactivity of 4-methoxy-N-methylbenzenesulfonamide. By leveraging established principles of sulfonamide chemistry, we will provide a robust framework for its preparation and propose logical pathways for its use in the synthesis of more complex molecular entities. Our approach is grounded in providing self-validating experimental systems, ensuring that researchers can confidently embark on their investigations.

Proposed Synthesis of 4-methoxy-N-methylbenzenesulfonamide

The most direct and reliable method for the synthesis of N-substituted sulfonamides involves the reaction of a sulfonyl chloride with a primary or secondary amine.[2] In the case of 4-methoxy-N-methylbenzenesulfonamide, the logical precursors are 4-methoxybenzenesulfonyl chloride and methylamine. The following protocol is based on established methodologies for sulfonamide formation.[3]

Reaction Scheme

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The synthesis and crystallographic characterization of 4-methylbenzenesulfonamide derivatives | European Journal of Chemistry [eurjchem.com]
• 3. N-(4-Meth­oxy­benzo­yl)benzene­sulfon­amide - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Purification of 4-methoxy-N-methylbenzenesulfonamide via column chromatography

Introduction & Chemical Profile

4-Methoxy-N-methylbenzenesulfonamide is a critical intermediate in the synthesis of sulfonamide-based antimicrobials, carbonic anhydrase inhibitors, and protease inhibitors.[1] Its purity is paramount because residual sulfonyl chlorides or sulfonic acids can act as potent electrophiles or acidic catalysts in downstream coupling reactions, leading to genotoxic impurities or yield degradation.

This guide moves beyond generic "run a column" instructions. It provides a self-validating purification protocol designed to separate the target secondary sulfonamide from three common, problematic impurities:

• 4-Methoxybenzenesulfonyl chloride (Starting Material): Non-polar, hydrolytically unstable.

• Bis-(4-methoxybenzenesulfonyl)imide (Side Product): A common byproduct if excess sulfonyl chloride is used.[1]

• 4-Methoxybenzenesulfonic acid (Hydrolysis Product): Highly polar, often "streaks" on silica.

Target Molecule Profile

Property	Value / Characteristic
Structure	p-MeO-Ph-SO₂-NHMe
Molecular Weight	~201.24 g/mol
Physical State	White to off-white crystalline solid (MP: ~110–115°C for primary; N-methyl analogs often ~70–90°C)
pKa	~10.5 (Sulfonamide NH is weakly acidic)
Solubility	Soluble in EtOAc, DCM, Acetone; Insoluble in Hexane/Water.[1][2][3]

Part 1: Pre-Purification Strategy (Expertise & Logic)

Before packing the column, you must establish the "Triangle of Selectivity" via Thin Layer Chromatography (TLC). A blind gradient is a waste of solvent and silica.

The TLC Solvent Screen

Sulfonamides possess a polar pharmacophore (

) but a lipophilic aryl core. The standard Hexane/Ethyl Acetate (Hex/EtOAc) system is usually sufficient, but the exact ratio dictates resolution ( ).

• Visualization: UV (254 nm) is primary. Use Anisaldehyde stain as a secondary check; the methoxy group oxidizes to a distinct purple/blue, differentiating it from non-methoxy impurities.

• Target Rf: You aim for an Retention Factor (

  ) of 0.25 – 0.35 for the target compound.

Table 1: Mobile Phase Optimization Data

Solvent System (v/v)	Target	Separation Quality	Recommendation
100% Hexane	0.00	None	Too non-polar.
10% EtOAc / Hex	0.05	Poor	Compound stuck at baseline.[1]
30% EtOAc / Hex	0.28	Excellent	Optimal Isocratic Starting Point.
50% EtOAc / Hex	0.65	Low	Co-elution with non-polar impurities.
5% MeOH / DCM	0.80	Poor	Too strong; use only for column flushing.[1]

Expert Insight: If the "Bis-sulfonamide" impurity is present, it will be less polar than the target (Rf ~0.5 in 30% EtOAc). The sulfonic acid will remain at the baseline (Rf = 0.0).

Sample Preparation (Loading)

• Method: Solid Load (Dry Load) is strictly recommended.

• Reasoning: Sulfonamides have limited solubility in non-polar mobile phases. Liquid loading in DCM often leads to "band broadening" or precipitation at the column head, destroying resolution.

• Protocol: Dissolve crude (1.0 eq) in minimum DCM. Add Silica Gel (mass = 2x crude mass). Rotary evaporate to a free-flowing powder.[1]

Part 2: Purification Workflow (The Protocol)

The Workflow Diagram

The following diagram illustrates the decision logic and workflow for the purification process.

Figure 1: Logical workflow for the isolation of 4-methoxy-N-methylbenzenesulfonamide.

Detailed Step-by-Step Protocol

Materials:

• Stationary Phase: Silica Gel 60 (230–400 mesh).

• Column Dimensions: 10:1 to 20:1 Silica-to-Crude mass ratio.[1]

• Solvents: Hexanes (Hex), Ethyl Acetate (EtOAc).[4][5]

Step 1: Column Packing

• Prepare a slurry of Silica Gel in 10% EtOAc/Hexane .

• Pour into the column and pack under air pressure. Ensure the sand bed is flat.

• Self-Validation Check: Flush with 2 column volumes (CV) of solvent. If the solvent front is level, the packing is good.

Step 2: Loading

• Carefully add the "Dry Load" powder (prepared in Section 1.2) to the top of the sand bed.

• Add a second layer of sand (~1 cm) on top of the sample to prevent disturbance.

Step 3: Gradient Elution Do not run isocratic immediately. Use a "Step Gradient" to sharpen peaks.

• CV 1–3 (10% EtOAc/Hex): Elutes non-polar impurities (unreacted Sulfonyl Chloride, Bis-sulfonamides).

• CV 4–10 (25% EtOAc/Hex): Target Compound Elution Zone.

• CV 11+ (50% EtOAc/Hex): Flushes polar byproducts (Sulfonic acid, polar amines).

Step 4: Fraction Analysis

• Spot every 3rd test tube on a TLC plate.

• Visualize under UV.

• Critical Decision: Only pool fractions that show a single spot. Fractions with "tailing" or minor impurities should be set aside for a second column or discarded.

Part 3: Post-Purification & Troubleshooting

Purity Criteria

After rotary evaporation of the pooled fractions, the solid should be:

• Color: White crystalline solid (Yellowing indicates amine oxidation or phenol impurities).

• NMR: No peaks at

  7.9 ppm (characteristic of Sulfonyl Chloride) or broad humps at baseline (Sulfonic Acid).

• LC-MS: Single peak, Mass = [M+H]+ or [M+Na]+.

Common Issues & Solutions

Symptom	Diagnosis	Corrective Action
Streaking/Tailing on TLC	Acidic impurities (Sulfonic acid)	Add 0.5% Triethylamine (TEA) to the mobile phase to neutralize silica acidity.[1]
Co-elution	Overloading	Use a larger column (increase silica ratio to 30:1) or switch to a DCM/MeOH (98:2) system.[5][6][7][8]
Product Crystallizes in Column	Solubility limit reached	Switch from Hex/EtOAc to DCM/MeOH (start at 100% DCM).

Signaling Pathway of Impurity Formation

Understanding how impurities form helps in avoiding them.

Figure 2: Formation pathways for common impurities during sulfonamide synthesis.

References

• USDA Food Safety and Inspection Service. (2011). Quantitation and Confirmation of Sulfonamides by Liquid Chromatography. CLG-SUL4.01. Link

• Stenfors, B. A., & Ngassa, F. N. (2020).[9] Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245–249. Link

• Sigma-Aldrich. (n.d.).[10] 4-Methoxybenzenesulfonamide Product Specification & Properties. Link

• Common Organic Chemistry. (2023). Solvent Systems for Silica Gel Column Chromatography. Link

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 70789, 4-Methoxybenzenesulfonamide. Link

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• 3. biosynth.com [biosynth.com]
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• 5. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]
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• 10. 4-甲氧基苯磺酰胺 97% | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols for the Comprehensive Characterization of 4-methoxy-N-methylbenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This document provides a detailed guide to the analytical methodologies for the thorough characterization of 4-methoxy-N-methylbenzenesulfonamide. The protocols outlined herein are grounded in established principles of analytical chemistry and are designed to ensure scientific rigor and data integrity, adhering to the principles of Expertise, Experience, Authoritativeness, and Trustworthiness (E-E-A-T). While specific experimental data for 4-methoxy-N-methylbenzenesulfonamide is not widely published, the methodologies presented are based on robust analytical techniques for structurally related sulfonamides and provide a strong framework for its analysis.

Introduction to 4-methoxy-N-methylbenzenesulfonamide

4-methoxy-N-methylbenzenesulfonamide belongs to the sulfonamide class of compounds, which are of significant interest in medicinal chemistry and drug development. The presence of the methoxy and N-methyl functionalities can influence the compound's physicochemical properties, biological activity, and metabolic profile. Accurate and comprehensive characterization is therefore a critical step in its development and quality control. This guide details a multi-faceted analytical approach encompassing chromatographic and spectroscopic techniques to elucidate the identity, purity, and structural attributes of this molecule.

Physicochemical Properties

A summary of the known and computed physicochemical properties of 4-methoxy-N-methylbenzenesulfonamide and a closely related compound is presented in Table 1. It is important to note that experimental data for the target compound is limited, and some values are based on computational models.

Table 1: Physicochemical Properties

Property	4-methoxy-N-methylbenzenesulfonamide (Predicted/Computed)	4-Methoxybenzenesulfonamide (Reference)
Molecular Formula	C₈H₁₁NO₃S	C₇H₉NO₃S[1]
Molecular Weight	201.24 g/mol	187.22 g/mol [1]
Melting Point	Data not available	113-115 °C
Boiling Point	Data not available	Data not available
Solubility	Data not available. Expected to be soluble in organic solvents like methanol, acetonitrile, and ethyl acetate.	Data not available
IUPAC Name	4-methoxy-N-methylbenzenesulfonamide	4-methoxybenzenesulfonamide[1]

Chromatographic Analysis for Purity and Quantification

Chromatographic techniques are indispensable for separating 4-methoxy-N-methylbenzenesulfonamide from impurities and for its quantification. High-Performance Liquid Chromatography (HPLC) is the primary method for non-volatile compounds, while Gas Chromatography (GC) can be employed, often with derivatization.

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC separates compounds based on their differential partitioning between a stationary phase (e.g., C18 column) and a mobile phase. The choice of mobile phase and detector is crucial for achieving optimal separation and sensitivity. For sulfonamides, reversed-phase HPLC with UV detection is a common and effective approach.

Rationale for Method Design: A C18 column is selected for its versatility and ability to retain moderately polar compounds like 4-methoxy-N-methylbenzenesulfonamide. The mobile phase, a mixture of acetonitrile and a phosphate buffer, allows for the elution of the analyte with good peak shape. The pH of the buffer is controlled to ensure the consistent ionization state of the sulfonamide. UV detection is suitable due to the presence of the aromatic ring, which imparts UV absorbance.

Experimental Workflow for HPLC Analysis

Caption: High-Performance Liquid Chromatography (HPLC) experimental workflow.

Protocol 1: HPLC Method for the Analysis of 4-methoxy-N-methylbenzenesulfonamide

• Mobile Phase Preparation:

  • Prepare Mobile Phase A: 20 mM potassium phosphate buffer, pH adjusted to 3.0 with phosphoric acid.

  • Prepare Mobile Phase B: Acetonitrile.

  • Filter both mobile phases through a 0.45 µm membrane filter and degas.

• Standard Solution Preparation:

  • Accurately weigh and dissolve an appropriate amount of 4-methoxy-N-methylbenzenesulfonamide reference standard in methanol to obtain a stock solution of 1 mg/mL.

  • Prepare working standards by diluting the stock solution with the mobile phase to the desired concentrations (e.g., 1-100 µg/mL).

• Sample Preparation:

  • Dissolve the sample containing 4-methoxy-N-methylbenzenesulfonamide in methanol.

  • Dilute with the mobile phase to a concentration within the calibration range.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Gradient elution: Start with 70% A and 30% B, linearly increase to 80% B over 10 minutes.
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	254 nm
Injection Volume	10 µL

• Data Analysis:

  • Identify the peak corresponding to 4-methoxy-N-methylbenzenesulfonamide by comparing the retention time with that of the reference standard.

  • Quantify the analyte by constructing a calibration curve from the peak areas of the standard solutions.

Method Validation: The HPLC method should be validated according to ICH Q2(R2) guidelines, assessing parameters such as specificity, linearity, accuracy, precision, and robustness.[2][3]

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle: GC separates volatile compounds in the gas phase. For non-volatile compounds like sulfonamides, derivatization is necessary to increase their volatility and thermal stability. Mass spectrometry provides structural information and sensitive detection.

Rationale for Method Design: N-methylation of the sulfonamide nitrogen is a common derivatization strategy for GC analysis.[4] Diazomethane is an effective methylating agent for this purpose. The use of a mass spectrometer as a detector allows for positive identification of the derivatized analyte based on its mass spectrum.

Experimental Workflow for GC-MS Analysis

Caption: Gas Chromatography-Mass Spectrometry (GC-MS) experimental workflow.

Protocol 2: GC-MS Method for the Analysis of 4-methoxy-N-methylbenzenesulfonamide

• Derivatization:

  • Caution: Diazomethane is explosive and toxic. This procedure should be performed in a well-ventilated fume hood by experienced personnel.

  • Dissolve a known amount of the sample in a suitable solvent (e.g., ethyl acetate).

  • Add a freshly prepared ethereal solution of diazomethane dropwise until a persistent yellow color is observed.

  • Allow the reaction to proceed for 10-15 minutes.

  • Carefully remove the excess diazomethane by bubbling a gentle stream of nitrogen through the solution.

• GC-MS Conditions:

Parameter	Condition
GC Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent)
Carrier Gas	Helium at a constant flow of 1 mL/min
Injector Temperature	250 °C
Oven Temperature Program	Start at 100 °C, hold for 1 min, then ramp to 280 °C at 15 °C/min, and hold for 5 min.
MS Transfer Line Temp	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-500

• Data Analysis:

  • Identify the peak of the derivatized analyte by its retention time and mass spectrum.

  • Compare the obtained mass spectrum with a reference spectrum or interpret the fragmentation pattern to confirm the structure.

Spectroscopic Analysis for Structural Elucidation

Spectroscopic techniques provide detailed information about the molecular structure of 4-methoxy-N-methylbenzenesulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy probes the magnetic properties of atomic nuclei to provide information about the structure and chemical environment of atoms in a molecule. ¹H and ¹³C NMR are fundamental for organic structure elucidation.

Expected Spectral Features:

• ¹H NMR: Signals corresponding to the aromatic protons, the methoxy group protons, and the N-methyl group protons are expected. The chemical shifts and coupling patterns of the aromatic protons will confirm the substitution pattern of the benzene ring.

• ¹³C NMR: Signals for all unique carbon atoms in the molecule will be observed, including the aromatic carbons, the methoxy carbon, and the N-methyl carbon.

Protocol 3: NMR Spectroscopic Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer with a field strength of at least 400 MHz for ¹H.

• Data Analysis:

  • Assign the signals in the ¹H and ¹³C spectra to the corresponding atoms in the structure of 4-methoxy-N-methylbenzenesulfonamide.

  • Use 2D NMR techniques (e.g., COSY, HSQC, HMBC) if necessary for unambiguous assignments.

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to its vibrational transitions. This provides information about the functional groups present.

Expected Spectral Features:

• N-H stretching: This is absent due to N-methylation.

• S=O stretching (sulfonamide): Two strong absorption bands are expected in the regions of 1350-1300 cm⁻¹ (asymmetric) and 1160-1140 cm⁻¹ (symmetric).

• C-O stretching (methoxy): A characteristic absorption band is expected around 1250 cm⁻¹.

• Aromatic C-H and C=C stretching: Bands in the regions of 3100-3000 cm⁻¹ and 1600-1450 cm⁻¹, respectively.

Protocol 4: FTIR Spectroscopic Analysis

• Sample Preparation: Prepare the sample as a KBr pellet or by casting a thin film from a volatile solvent onto a salt plate. Alternatively, use an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the FTIR spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and assign them to the functional groups of 4-methoxy-N-methylbenzenesulfonamide.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Principle: UV-Vis spectroscopy measures the absorption of ultraviolet and visible light by a molecule, which corresponds to electronic transitions. This is useful for confirming the presence of chromophores, such as the aromatic ring.

Expected Spectral Features: The benzene ring with the methoxy and sulfonamide substituents is expected to show characteristic absorption maxima in the UV region, typically around 220-280 nm.[5]

Protocol 5: UV-Vis Spectroscopic Analysis

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., methanol or ethanol).

• Data Acquisition: Record the UV-Vis spectrum over a range of 200-400 nm.

• Data Analysis: Determine the wavelength(s) of maximum absorbance (λmax).

Conclusion

The analytical methods described in this guide provide a comprehensive framework for the characterization of 4-methoxy-N-methylbenzenesulfonamide. The combination of chromatographic and spectroscopic techniques allows for the unambiguous identification, purity determination, and structural elucidation of this compound. It is imperative that these methods are validated according to the relevant regulatory guidelines to ensure the generation of reliable and reproducible data, which is fundamental for research, development, and quality control in the pharmaceutical industry.

References

• U.S. Food & Drug Administration. (n.d.). Determination and Confirmation of Sulfonamides. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 70789, 4-Methoxybenzenesulfonamide. Retrieved from [Link]

• Wu, M., Wu, C., & Zhao, L. (n.d.). Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. Agilent Technologies, Inc. Retrieved from [Link]

• Dole, M., & Bolm, C. (2016). Regioselective Iodination of Arenes Using Iron- or Silver-Catalyzed Activation of N-Iodosaccharin. The Journal of Organic Chemistry, 81(12), 5427–5435. [Link]

• Sheverdov, V. P., et al. (2020). Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art. Molecules, 25(23), 5623. [Link]

• Kasprzyk-Hordern, B., & Dinsdale, R. M. (2007). Gas chromatographic and mass spectrometric analysis of the products of methylation of sulfonylurea drugs. Journal of Chromatography B, 857(1), 127-138. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 15008723, N-methoxy-4-methylbenzenesulfonamide. Retrieved from [Link]

• European Journal of Chemistry. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. Retrieved from [Link]

• Royal Society of Chemistry. (2016). Supporting information: Efficient and regioselective synthesis of N-aryl sulfonamides via copper-catalyzed aerobic oxidative coupling of sodium sulfinates and anilines. Retrieved from [Link]

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• Tsikas, D., et al. (2019). GC-NICI-MS analysis of acetazolamide and other sulfonamide (R-SO2-NH2) drugs as pentafluorobenzyl derivatives [R-SO2-N(PFB)2] and quantification of pharmacological acetazolamide in human urine. Journal of Chromatography B, 1134-1135, 121865. [Link]

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• Royal Society of Chemistry. (2016). Efficient and Eco-friendly Catalyst-free Synthesis of N-Sulfonylimines from Sulfonamides and Aldehydes: Crucial role of Al2O3 as a Reusable Dehydrating Agent. Retrieved from [Link]

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• De Ruiter, J., & Noggle, F. T. (2002). The Characterization of 4-Methoxy-N-Ethylamphetamine HCl. Microgram Journal, 35(1-3), 2-8. [Link]

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• Suchetan, P. A., et al. (2013). Crystal structures of 4-methoxy-N-(4-methylphenyl)benzenesulfonamide and N-(4-fluorophenyl)-4-methoxybenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 10), o1556–o1559. [Link]

• National Institute of Standards and Technology. (n.d.). Benzenesulfonic acid, 4-methyl-. In NIST Chemistry WebBook. Retrieved from [Link]

• Aslan, H. G., & Gökçe, L. (2020). Synthesis, Characterization and Theoretical Studies of N'-(4-methoxybenzylidene)benzenesulfonohydrazide. Journal of the Turkish Chemical Society, Section A: Chemistry, 7(1), 1-12. [Link]

• Suchetan, P. A., et al. (2013). N-(4-Methoxybenzoyl)benzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 2), o240. [Link]

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Application Notes and Protocols for High-Throughput Screening Assays with 4-methoxy-N-methylbenzenesulfonamide

Introduction: The Scientific Rationale for Screening Sulfonamide Scaffolds

The sulfonamide functional group is a cornerstone of medicinal chemistry, forming the structural basis for a wide array of therapeutic agents. Molecules containing the benzenesulfonamide moiety have demonstrated a vast range of biological activities, including antibacterial, anticancer, antiviral, and anti-inflammatory properties.[1][2] The versatility of the sulfonamide scaffold stems from its ability to act as a bioisostere for other functional groups and to form key hydrogen bonding interactions within protein active sites. 4-methoxy-N-methylbenzenesulfonamide is a representative member of this chemical class, and its exploration in high-throughput screening (HTS) campaigns is a rational step in the quest for novel modulators of biologically significant targets.

High-throughput screening is a foundational technology in modern drug discovery, enabling the rapid evaluation of thousands to millions of compounds to identify "hits" that modulate a specific biological target.[3][4][5] This document provides detailed application notes and protocols for screening 4-methoxy-N-methylbenzenesulfonamide and similar small molecules against two of the most important classes of drug targets: protein kinases and G-protein coupled receptors (GPCRs). The methodologies described herein are designed to be robust, reproducible, and amenable to the automated workflows typical of HTS laboratories.[4]

Part 1: Protein Kinase Inhibitor Screening

Protein kinases are a large family of enzymes that play critical roles in cellular signal transduction by catalyzing the phosphorylation of substrate proteins.[6] Dysregulation of kinase activity is a hallmark of many diseases, particularly cancer, making them a major focus of drug discovery efforts.[6][7] Fluorescence-based assays are among the most common methods for HTS of kinase inhibitors due to their sensitivity and adaptability to automated platforms.[7][8]

Scientific Principle: Universal Kinase Assay Based on ADP Detection

A universal approach to detecting the activity of any kinase is to measure the production of adenosine diphosphate (ADP), a common product of all kinase-catalyzed phosphorylation reactions.[6] The Transcreener® ADP² FI Assay is a well-established HTS-compatible method that immunologically detects ADP with a highly specific antibody. The assay is based on a competitive fluorescence polarization (FP) format. A red-shifted tracer, consisting of ADP conjugated to a fluorophore, is bound by an ADP-displacing antibody, resulting in a high FP signal. When a kinase in the reaction produces ADP, this newly formed ADP competes with the tracer for binding to the antibody. This displacement of the tracer leads to a decrease in its rotational correlation time and a corresponding decrease in the FP signal. The magnitude of this decrease is directly proportional to the amount of ADP produced and thus to the kinase activity.

Experimental Workflow for Kinase Inhibition Screening

The following diagram illustrates the workflow for a typical HTS campaign to identify kinase inhibitors.

Caption: High-throughput screening workflow for identifying kinase inhibitors.

Detailed Protocol: Kinase Inhibition Assay

This protocol is designed for a 384-well plate format. All reagent additions should be performed with automated liquid handlers for consistency.

1. Reagent Preparation:

• Kinase Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35.

• Compound Plates: Prepare serial dilutions of 4-methoxy-N-methylbenzenesulfonamide in 100% DMSO. For a primary screen, a final assay concentration of 10 µM is typical.

• Kinase Reaction Mix: Prepare a 2X concentrated solution of the kinase and its substrate in Kinase Buffer. The final concentration of ATP should be equal to the Km for the specific kinase to ensure sensitive detection of ATP-competitive inhibitors.

• Detection Mix: Prepare the Transcreener® ADP² FI Detection Mix according to the manufacturer's instructions (containing ADP² Antibody-IRDye® and ADP Alexa633 Tracer).

2. Assay Procedure:

• Dispense 0.2 µL of compound solution from the compound plate to the 384-well assay plate. For controls, dispense DMSO alone (negative control, 0% inhibition) and a known potent inhibitor (positive control, 100% inhibition).

• Add 10 µL of the 2X Kinase Reaction Mix to each well to start the reaction.

• Incubate the plate at room temperature for 60 minutes. The incubation time may need to be optimized to ensure the reaction is in the linear range.

• Add 10 µL of the Transcreener® ADP² FI Detection Mix to each well to stop the enzymatic reaction.

• Incubate the plate at room temperature for 60 minutes to allow the detection reaction to reach equilibrium.

• Read the fluorescence polarization on a plate reader equipped for FP measurements (e.g., excitation at 620 nm, emission at 670 nm).

3. Data Analysis:

• Z' Factor Calculation: The quality of the HTS assay is assessed by calculating the Z' factor using the signals from the positive (min) and negative (max) controls.[8]

  • Z' = 1 - (3 * (SDmax + SDmin)) / |Meanmax - Meanmin|

  • An assay with a Z' factor ≥ 0.5 is considered robust and suitable for HTS.[8]

• Percent Inhibition Calculation:

  • % Inhibition = 100 * (1 - (Signalcompound - Meanmin) / (Meanmax - Meanmin))

• Hit Identification: Compounds that exhibit an inhibition level greater than a predefined threshold (e.g., 3 standard deviations from the mean of the negative controls) are considered primary hits.[9]

Parameter	Description	Typical Value
Plate Format	Type of microplate used	384-well, low volume, black
Final Assay Volume	Total volume per well	20 µL
Compound Conc.	Final screening concentration	10 µM
ATP Conc.	Final concentration in reaction	Km of the kinase
Readout	Detection method	Fluorescence Polarization (FP)
Z' Factor	Assay quality metric	≥ 0.5
Hit Threshold	Cutoff for hit identification	> 3 SD from negative control

Part 2: GPCR Antagonist Screening

G-protein coupled receptors are the largest family of cell surface receptors and are the targets of approximately 30% of all FDA-approved drugs.[10] They mediate cellular responses to a wide variety of extracellular signals. Upon agonist binding, GPCRs activate intracellular G-proteins, which in turn modulate the activity of effector enzymes and ion channels, often leading to changes in the concentration of second messengers like cyclic AMP (cAMP).[11]

Scientific Principle: Luminescence-Based cAMP Assay

A common method for screening compounds that modulate GPCR activity is to measure changes in intracellular cAMP levels.[11] The cAMP-Glo™ Assay is a homogeneous, bioluminescent assay that provides a sensitive and quantitative measurement of cAMP. The assay is based on the principle that cAMP activates protein kinase A (PKA). In the assay, cell lysates are incubated with a PKA substrate. The amount of ATP consumed by PKA is then quantified using a luciferase-based reaction. The resulting luminescent signal is inversely proportional to the cAMP concentration: high cAMP leads to high PKA activity, significant ATP depletion, and thus a low light output. Conversely, an antagonist that blocks agonist-induced cAMP production will result in low PKA activity, minimal ATP consumption, and a bright luminescent signal.

Signaling Pathway for a Gs-Coupled GPCR

The following diagram illustrates the canonical signaling pathway for a Gs-coupled GPCR, which is the basis for the cAMP assay.

Caption: Gs-coupled GPCR signaling pathway leading to cAMP production.

Detailed Protocol: GPCR Antagonist Assay (cAMP Detection)

This protocol is for a 384-well plate format using a cell line stably expressing the target Gs-coupled GPCR.

1. Cell Culture and Plating:

• Culture cells expressing the target GPCR in appropriate media.

• Harvest and resuspend cells in serum-free media.

• Dispense 10 µL of the cell suspension into each well of a 384-well white, solid-bottom plate. The cell number per well should be optimized for a robust assay window.

• Incubate the plate at 37°C, 5% CO₂ for 18-24 hours.

2. Assay Procedure:

• Prepare serial dilutions of 4-methoxy-N-methylbenzenesulfonamide in an appropriate assay buffer.

• Add 5 µL of the compound dilutions to the cells. For controls, add buffer alone.

• Incubate at room temperature for 30 minutes. This pre-incubation allows the potential antagonist to bind to the receptor.

• Prepare an agonist solution at a concentration that elicits an 80% maximal response (EC₈₀).

• Add 5 µL of the EC₈₀ agonist solution to all wells except the negative control wells (which receive buffer only).

• Incubate the plate at room temperature for 30 minutes.

• Add 20 µL of cAMP-Glo™ Lysis Buffer to each well.

• Incubate for 10 minutes at room temperature to induce cell lysis and stabilize cAMP.

• Add 40 µL of cAMP-Glo™ Detection Solution (containing PKA and the Kinase-Glo® Reagent).

• Incubate for 20 minutes at room temperature.

• Read the luminescence on a plate luminometer.

3. Data Analysis:

• Z' Factor Calculation: Calculated using the agonist-stimulated (min luminescence) and unstimulated (max luminescence) controls. A Z' factor ≥ 0.5 indicates a high-quality assay.

• Percent Inhibition Calculation:

  • % Inhibition = 100 * (Signalcompound - Meanmin) / (Meanmax - Meanmin)

• Hit Identification: Compounds that show significant inhibition of the agonist response are selected as hits for further characterization, such as IC₅₀ determination.

Parameter	Description	Typical Value
Cell Line	Stably expresses target GPCR	e.g., HEK293 or CHO cells
Plate Format	Type of microplate used	384-well, solid white
Agonist Conc.	Final concentration in assay	EC₈₀
Readout	Detection method	Luminescence
Z' Factor	Assay quality metric	≥ 0.5
Hit Threshold	Cutoff for hit identification	Varies; typically >50% inhibition

Conclusion: A Pathway to Discovery

The protocols detailed in this application note provide a robust framework for the high-throughput screening of 4-methoxy-N-methylbenzenesulfonamide and other novel chemical entities. By employing validated, HTS-compatible assays for major drug target classes like kinases and GPCRs, researchers can efficiently identify and characterize new biologically active molecules. The causality behind each experimental step—from the choice of ATP concentration in the kinase assay to the use of an EC₈₀ agonist concentration in the GPCR assay—is critical for ensuring the generation of high-quality, actionable data. Successful implementation of these methodologies will undoubtedly accelerate the initial stages of the drug discovery pipeline, paving the way for the development of next-generation therapeutics.

References

• Vinola, K. S., et al. (2015). Crystal structures of 4-methoxy-N-(4-methylphenyl)benzenesulfonamide and N-(4-fluorophenyl)-4-methoxybenzenesulfonamide. IUCrData, 1(1), x152223. [Link]

• Assay Genie. (n.d.). High-Throughput Screening Assays. Retrieved January 27, 2026, from [Link]

• Sreenivasa, S., et al. (2014). N-(4-Methoxybenzoyl)benzenesulfonamide. IUCrData, 1(1), x140608. [Link]

• Van Jaarsveld, A., et al. (2021). Luminescence- and Fluorescence-Based Complementation Assays to Screen for GPCR Oligomerization: Current State of the Art. International Journal of Molecular Sciences, 22(16), 8888. [Link]

• Lloyd, M. D. (2020). High-Throughput Screening for the Discovery of Enzyme Inhibitors. Journal of Medicinal Chemistry, 63(19), 10742–10772. [Link]

• Gault, J., et al. (2022). High-Throughput Native Mass Spectrometry Screening in Drug Discovery. Journal of the American Society for Mass Spectrometry, 33(5), 767–776. [Link]

• Al-Ghorbani, M., et al. (2022). Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs. Journal of Chemical and Pharmaceutical Research, 14(1), 1-13. [Link]

• BellBrook Labs. (2023). What Is the Best Kinase Assay?. Retrieved January 27, 2026, from [Link]

• Wang, Y., et al. (2023). Accessible and Generalizable in Vitro Luminescence Assay for Detecting GPCR Activation. ACS Measurement Science Au, 3(4), 268-277. [Link]

• Valler, M. J., et al. (2006). High-throughput kinase assays with protein substrates using fluorescent polymer superquenching. Combinatorial Chemistry & High Throughput Screening, 9(5), 345-353. [Link]

• Avcı, D., et al. (2020). Synthesis, Characterization and TheoreticalStudies of N'-(4-methoxybenzylidene)benzenesulfonohydrazide. Journal of the Turkish Chemical Society, Section A: Chemistry, 7(1), 223-238. [Link]

• Wang, Y., et al. (2023). An accessible and generalizable in vitro luminescence assay for detecting GPCR activation. bioRxiv. [Link]

• BMG LABTECH. (2020). Kinase assays. Retrieved January 27, 2026, from [Link]

• BellBrook Labs. (2023). Enzyme Assays: The Foundation of Modern Drug Discovery. Retrieved January 27, 2026, from [Link]

• Gabriel, D., et al. (2003). A Bioluminescent-Based, HTS-Compatible Assay to Monitor G-Protein-Coupled Receptor Modulation of Cellular Cyclic AMP. Assay and Drug Development Technologies, 1(2), 291-303. [Link]

• Zhang, J. H., et al. (1999). A simple statistical parameter for use in evaluation and validation of high throughput screening assays. Journal of Biomolecular Screening, 4(2), 67-73. [Link]

• Du, X., et al. (2021). A Robust Multiplex Mass Spectrometric Assay for Screening Small-Molecule Inhibitors of CD73 with Diverse Inhibition Modalities. Journal of Medicinal Chemistry, 64(15), 11337–11350. [Link]

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Technical Notes & Optimization

Identifying and minimizing byproducts in 4-methoxy-N-methylbenzenesulfonamide reactions

Welcome to the technical support center for the synthesis of 4-methoxy-N-methylbenzenesulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthetic procedure. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you identify and minimize byproducts, thereby optimizing your reaction outcomes.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 4-methoxy-N-methylbenzenesulfonamide, providing detailed explanations and actionable protocols to resolve them.

Question 1: I am observing a significant amount of a water-soluble impurity and my yield of the desired product is low. What is the likely cause and how can I prevent this?

Answer:

The most probable cause is the hydrolysis of your starting material, 4-methoxybenzenesulfonyl chloride, to form 4-methoxybenzenesulfonic acid. This is a common side reaction, especially if there is moisture in your reaction setup.[1]

Mechanism of Hydrolysis:

4-methoxybenzenesulfonyl chloride is highly reactive and susceptible to nucleophilic attack by water. This reaction is often accelerated under basic conditions.

Caption: Hydrolysis of 4-methoxybenzenesulfonyl chloride.

Troubleshooting and Prevention Protocol:

• Ensure Anhydrous Conditions:

  • Thoroughly dry all glassware in an oven at >100 °C for several hours and cool under a stream of inert gas (e.g., nitrogen or argon).

  • Use anhydrous solvents. If not available, solvents should be dried using appropriate drying agents (e.g., molecular sieves, sodium sulfate).

  • Conduct the reaction under an inert atmosphere to prevent atmospheric moisture from entering the reaction vessel.

• Reagent Quality Check:

  • Use a fresh or properly stored bottle of 4-methoxybenzenesulfonyl chloride. Over time, this reagent can hydrolyze upon exposure to air.

  • Ensure the methylamine solution is anhydrous if using a solution in an organic solvent.

• Optimized Reaction Setup:

  • Assemble the reaction apparatus while flushing with an inert gas.

  • Use septa and syringes for the addition of liquid reagents to minimize exposure to the atmosphere.

Question 2: My NMR spectrum shows an additional set of aromatic peaks and a singlet that I cannot identify, and the integration is not consistent with my desired product. What could this byproduct be?

Answer:

This observation suggests the formation of a bis-sulfonated byproduct, likely N-methyl-bis(4-methoxybenzenesulfonyl)amine. This occurs when the initially formed 4-methoxy-N-methylbenzenesulfonamide is deprotonated and reacts with a second molecule of 4-methoxybenzenesulfonyl chloride.

Mechanism of Bis-Sulfonamide Formation:

Caption: Formation of the bis-sulfonamide byproduct.

Troubleshooting and Minimization Protocol:

• Control Stoichiometry:

  • Use a slight excess of methylamine (1.1 to 1.5 equivalents) relative to 4-methoxybenzenesulfonyl chloride. This ensures the complete consumption of the sulfonyl chloride and minimizes its reaction with the product.

• Slow Addition of Reagents:

  • Add the 4-methoxybenzenesulfonyl chloride solution dropwise to the methylamine solution at a low temperature (e.g., 0 °C). This helps to control the reaction rate and prevent localized high concentrations of the sulfonyl chloride.

• Choice of Base:

  • If using a tertiary amine base (e.g., triethylamine, pyridine) to scavenge the HCl produced, ensure it is not used in a large excess, as this can promote the deprotonation of the product. Using an excess of the nucleophilic amine (methylamine) is often preferred as it serves as both the reactant and the base.

Identification of Byproducts:

Compound	Predicted ¹H NMR Chemical Shifts (ppm)	Predicted ¹³C NMR Chemical Shifts (ppm)
4-Methoxy-N-methylbenzenesulfonamide	7.8-7.9 (d, 2H), 7.0-7.1 (d, 2H), 4.8-5.0 (q, 1H, NH), 3.8-3.9 (s, 3H, OCH₃), 2.6-2.7 (d, 3H, NCH₃)	163 (C-OCH₃), 132 (C-S), 129 (Ar-CH), 114 (Ar-CH), 56 (OCH₃), 30 (NCH₃)
4-Methoxybenzenesulfonic Acid	7.7-7.8 (d, 2H), 6.9-7.0 (d, 2H), 3.8-3.9 (s, 3H, OCH₃)	162 (C-OCH₃), 133 (C-S), 128 (Ar-CH), 115 (Ar-CH), 56 (OCH₃)
N-methyl-bis(4-methoxybenzenesulfonyl)amine	7.8-7.9 (d, 4H), 7.0-7.1 (d, 4H), 3.8-3.9 (s, 6H, OCH₃), 3.3-3.4 (s, 3H, NCH₃)	164 (C-OCH₃), 131 (C-S), 130 (Ar-CH), 114 (Ar-CH), 56 (OCH₃), 38 (NCH₃)

Question 3: My reaction is complete, but I am struggling to isolate a pure product. What purification strategy do you recommend?

Answer:

Purification of 4-methoxy-N-methylbenzenesulfonamide typically involves a combination of aqueous workup and recrystallization. If significant amounts of byproducts are present, column chromatography may be necessary.

Standard Purification Protocol:

• Aqueous Workup:

  • After the reaction is complete, quench the reaction mixture with water or a dilute acid (e.g., 1 M HCl) to neutralize any remaining base and protonate the sulfonamide.

  • Extract the aqueous layer with a suitable organic solvent such as ethyl acetate or dichloromethane.

  • Wash the combined organic layers with water and then with brine to remove any water-soluble impurities.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Recrystallization:

  • The crude product can often be purified by recrystallization from a suitable solvent system, such as ethanol/water or ethyl acetate/hexanes.

  • Dissolve the crude product in a minimal amount of the hot solvent and allow it to cool slowly to form crystals.

  • Collect the crystals by filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Column Chromatography (if necessary):

  • If recrystallization does not yield a pure product, silica gel column chromatography can be employed.

  • A typical eluent system would be a gradient of ethyl acetate in hexanes. The polarity can be adjusted based on TLC analysis of the crude mixture.

Frequently Asked Questions (FAQs)

Q1: What is a standard protocol for the synthesis of 4-methoxy-N-methylbenzenesulfonamide?

A1: A general and effective protocol is as follows:

Materials:

• 4-Methoxybenzenesulfonyl chloride

• Methylamine (e.g., 2 M solution in THF or 40% in water)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Triethylamine (optional, if not using excess methylamine)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve methylamine (1.2 equivalents) in the chosen anhydrous solvent.

• Cool the solution to 0 °C in an ice bath.

• Dissolve 4-methoxybenzenesulfonyl chloride (1.0 equivalent) in the same anhydrous solvent and add it to the dropping funnel.

• Add the 4-methoxybenzenesulfonyl chloride solution dropwise to the stirred methylamine solution over 30-60 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the disappearance of the starting material.

• Proceed with the aqueous workup and purification as described in the troubleshooting guide.

Q2: How can I monitor the progress of my reaction?

A2: Thin-Layer Chromatography (TLC) is a convenient method for monitoring the reaction.

TLC Protocol:

• Stationary Phase: Silica gel 60 F₂₅₄ plates.

• Mobile Phase: A mixture of ethyl acetate and hexanes (e.g., 30:70 v/v) is a good starting point. The polarity can be adjusted to achieve good separation.

• Visualization: UV light (254 nm) and/or staining with potassium permanganate solution.

The starting material, 4-methoxybenzenesulfonyl chloride, will have a different Rf value than the product, 4-methoxy-N-methylbenzenesulfonamide. The reaction is considered complete when the spot corresponding to the sulfonyl chloride is no longer visible.

Q3: What analytical method is suitable for determining the purity of the final product?

A3: High-Performance Liquid Chromatography (HPLC) is the standard method for assessing the purity of 4-methoxy-N-methylbenzenesulfonamide.

Recommended HPLC Method:

Parameter	Recommended Conditions
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: Water with 0.1% formic acidB: Acetonitrile with 0.1% formic acid
Gradient	Start with a higher percentage of A and gradually increase the percentage of B. A typical gradient might be 5% to 95% B over 20 minutes.
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Column Temperature	25 °C

This method should provide good separation of the desired product from the more polar hydrolysis byproduct and the less polar bis-sulfonamide byproduct.

Q4: What are the key safety precautions for this reaction?

A4:

• 4-Methoxybenzenesulfonyl chloride is corrosive and causes severe skin burns and eye damage. It is also moisture-sensitive.[2] Handle it in a fume hood with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Methylamine is a flammable and corrosive gas or liquid with a strong odor. Work in a well-ventilated fume hood and wear appropriate PPE.

• Organic solvents such as dichloromethane and ethyl acetate are flammable and should be handled with care.

• The reaction produces hydrochloric acid (HCl) as a byproduct, which is corrosive. The use of a base or excess amine is necessary to neutralize it.

Always consult the Safety Data Sheet (SDS) for each reagent before starting your experiment.

References

• PubChem. 4-Methoxybenzenesulfonyl chloride. National Center for Biotechnology Information. [Link]

• Stenfors, B. A.; Ngassa, F. N.

• Royal Society of Chemistry. Supporting Information: Efficient and Eco-friendly Catalyst-free Synthesis of N-Sulfonylimines from Sulfonamides and Aldehydes. [Link]

• PubChem. 4-Methoxybenzenesulfonamide. National Center for Biotechnology Information. [Link]

• Phenomenex. Reversed Phase HPLC Method Development. [Link]

• Agilent Technologies. HPLC Method Development: Standard Practices and New Columns. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. par.nsf.gov [par.nsf.gov]

Technical Support Center: Large-Scale Synthesis of 4-methoxy-N-methylbenzenesulfonamide

Welcome to the technical support guide for the synthesis of 4-methoxy-N-methylbenzenesulfonamide. This document is designed for researchers, chemists, and process development professionals to navigate the common challenges encountered during the laboratory and large-scale production of this important sulfonamide intermediate. Here, we provide field-proven insights, troubleshooting protocols, and detailed experimental procedures grounded in established chemical principles.

Section 1: Synthesis Pathway and Core Challenges

The synthesis of 4-methoxy-N-methylbenzenesulfonamide is typically achieved via a two-step process. The first step involves the sulfonation of anisole to produce the key intermediate, 4-methoxybenzenesulfonyl chloride. The second step is the nucleophilic substitution reaction of this sulfonyl chloride with methylamine.

While conceptually straightforward, scaling this synthesis presents challenges related to reagent stability, reaction control, side-product formation, and final product purification. This guide addresses these issues systematically.

Diagram 1: Overall Synthesis Workflow

Caption: High-level overview of the synthesis process.

Section 2: Troubleshooting Guide (Q&A Format)

This section addresses specific problems you may encounter during synthesis.

Step 1: Synthesis of 4-methoxybenzenesulfonyl chloride

Question 1: My yield of 4-methoxybenzenesulfonyl chloride is consistently low. What are the likely causes?

Answer: Low yields in this electrophilic aromatic substitution reaction often stem from three primary areas:

• Inadequate Temperature Control: The reaction of anisole with sulfonating agents like phosphorus oxychloride/sulfuric acid is exothermic.[1] If the temperature rises uncontrollably, side reactions such as polysulfonation or degradation can occur. It is critical to maintain a low temperature (typically <5 °C) during the initial addition of reagents.[1]

• Moisture Contamination: Sulfonating agents and the resulting sulfonyl chloride are highly sensitive to moisture. Water will hydrolyze the product back to the unreactive 4-methoxybenzenesulfonic acid, drastically reducing yield.[2][3] Ensure all glassware is flame-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen).

• Inefficient Quenching and Isolation: The reaction mixture must be quenched by slowly pouring it onto a mixture of ice and water.[1] This step precipitates the sulfonyl chloride while keeping it cold to prevent hydrolysis. If the quench is too warm or too slow, significant product loss can occur.

Question 2: My final sulfonyl chloride product is a pink or brown solid, not the expected white solid. What causes this discoloration and how can I prevent it?

Answer: Discoloration often indicates the presence of nitrated or oxidized impurities. This can happen if the sulfuric acid used is contaminated with nitric acid (a common issue in industrial-grade acid) or if the reaction temperature was allowed to rise too high, causing thermal degradation.

• Solution: Use high-purity reagents. To purify a discolored product, you can attempt recrystallization from a non-polar solvent like hexane, but this is often difficult on a large scale. The most effective solution is prevention by maintaining strict temperature control and using high-quality starting materials.

Step 2: Reaction of 4-methoxybenzenesulfonyl chloride with Methylamine

Question 3: The amination reaction is sluggish, and I see a lot of unreacted sulfonyl chloride even after extended reaction times. Why is this happening?

Answer: This is a common issue, particularly when using a solution of methylamine. The reaction between the sulfonyl chloride and methylamine generates one equivalent of hydrochloric acid (HCl). This HCl will protonate the nucleophilic methylamine, converting it into the non-nucleophilic methylammonium chloride salt (CH₃NH₃⁺Cl⁻), effectively halting the reaction.[2][4]

• Solution: You must include a base to scavenge the generated HCl. A non-nucleophilic organic base like triethylamine (Et₃N) or an inorganic base like potassium carbonate (K₂CO₃) is essential.[5] At least two equivalents of methylamine can also be used, where one acts as the nucleophile and the other as the base; however, for large-scale synthesis, using a cheaper base like K₂CO₃ is more economical.

Question 4: I am observing a significant amount of a higher molecular weight byproduct. What is it and how can I avoid it?

Answer: With primary amines like methylamine, a common side reaction is the formation of a bis-sulfonated product, where a second molecule of sulfonyl chloride reacts with the nitrogen of the newly formed sulfonamide. This is more prevalent under harsh conditions or with an incorrect stoichiometry of reagents.

• Solution:

  • Control Stoichiometry: Use a slight excess of methylamine relative to the sulfonyl chloride.

  • Inverse Addition: Add the sulfonyl chloride solution slowly to the solution of methylamine and base.[4] This maintains an excess of the amine throughout the reaction, minimizing the chance for the product to react with the incoming sulfonyl chloride.

  • Optimize Solvent and Base: Using a biphasic solvent system or a combination like tetrahydrofuran (THF) with an aqueous base can improve yields and reduce side reactions by controlling reactant concentrations.[5][6]

Purification and Scale-Up

Question 5: My final product, 4-methoxy-N-methylbenzenesulfonamide, is difficult to crystallize and often oils out. How can I achieve a clean, crystalline solid?

Answer: Oiling out during crystallization is usually due to the presence of impurities that depress the melting point or interfere with crystal lattice formation.

• Solution:

  • Initial Workup: Ensure the crude product is thoroughly washed to remove salts (like triethylammonium chloride) and any excess base. An aqueous wash with dilute acid followed by a brine wash is effective.

  • Solvent Selection for Recrystallization: The key to good crystallization is finding the right solvent system. For many sulfonamides, mixtures of ethanol and water or isopropanol and water are effective.[2] The product should be highly soluble in the hot solvent and poorly soluble when cold. Perform small-scale solubility tests to find the optimal solvent ratio.

  • Seeding: If the product is slow to crystallize, adding a few seed crystals of pure material can initiate the process.

Question 6: As we increase the reaction scale, our yields are dropping and we are seeing more byproducts. What are the key considerations for a successful scale-up?

Answer: Scale-up introduces challenges related to mass and heat transfer. What works on a 1 g scale may fail at 1 kg due to these factors.

• Key Considerations:

  • Mixing: In large reactors, inefficient stirring can create localized "hot spots" or areas of high reactant concentration, leading to side reactions.[7] Ensure your reactor is equipped with an appropriate agitator for the viscosity of your reaction mixture.

  • Heat Transfer: Exothermic reactions are much harder to control on a large scale. The surface-area-to-volume ratio decreases as the reactor size increases, making cooling less efficient. The addition of reagents must be done much more slowly to allow the cooling system to manage the heat output.

  • Continuous Flow Technology: For industrial-scale synthesis, moving from batch to continuous flow processing can solve many of these issues. Microreactors offer superior heat transfer and mixing, leading to higher yields (often >95%), better purity, and improved safety.[7]

Section 3: Troubleshooting Logic Flow

The following diagram illustrates a logical workflow for diagnosing low yield issues in the amination step.

Diagram 2: Troubleshooting Logic for Low Yield in Amination

Caption: A step-by-step decision tree for diagnosing yield issues.

Section 4: Experimental Protocols

The following protocols are provided as a validated starting point. Always perform a thorough safety assessment before beginning any chemical synthesis.

Protocol 1: Synthesis of 4-methoxybenzenesulfonyl chloride[1]

• Setup: Equip a flame-dried, three-necked round-bottom flask with a mechanical stirrer, a pressure-equalizing dropping funnel, and a nitrogen inlet. Place the flask in an ice-salt bath.

• Reagents: Charge the flask with anisole (1.0 equiv) and phosphorus oxychloride (1.0 equiv).

• Reaction: With vigorous stirring, add 100% sulfuric acid (1.05 equiv) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 5 °C.

• Heating: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature over 90 minutes. Then, carefully heat the reaction mixture to 95 °C and maintain for 2 hours.

• Quench: Cool the reaction mixture to room temperature. In a separate, large beaker, prepare a vigorously stirred slurry of crushed ice and water. Slowly and carefully pour the reaction mixture into the ice slurry, maintaining the slurry temperature below 10 °C.

• Isolation: The product will precipitate as a solid. Collect the solid by vacuum filtration and wash it thoroughly with several portions of ice-cold water.

• Drying: Dry the solid under vacuum to yield 4-methoxybenzenesulfonyl chloride as a white to off-white solid. Store in a desiccator.[8]

Protocol 2: Synthesis of 4-methoxy-N-methylbenzenesulfonamide

• Setup: Equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a nitrogen inlet.

• Reagents: To the flask, add a 2.0 M solution of methylamine in THF (1.5 equiv) and triethylamine (1.2 equiv). Cool the mixture to 0 °C in an ice bath.

• Reaction: Dissolve 4-methoxybenzenesulfonyl chloride (1.0 equiv) in anhydrous THF. Add this solution dropwise to the stirred methylamine solution over 30-60 minutes, keeping the temperature below 10 °C.

• Completion: After the addition, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction by TLC or LC-MS until the sulfonyl chloride is consumed.

• Workup:

  • Quench the reaction by slowly adding water.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Combine the organic layers and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Protocol 3: Purification by Recrystallization[2]

• Solvent Selection: Place a small amount of the crude product in a test tube and add a few drops of ethanol. Heat the mixture. If it dissolves, add water dropwise until the solution becomes cloudy. If this cloudiness disappears upon reheating and reappears upon cooling, this solvent system is suitable.

• Procedure: Dissolve the crude product in a minimum amount of hot ethanol (or another suitable solvent).

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat for a few minutes. Filter the hot solution through a pad of celite to remove the charcoal.

• Crystallization: Slowly add hot water to the clear filtrate until it becomes faintly turbid. Reheat to get a clear solution, then allow it to cool slowly to room temperature. For final crystallization, place the flask in an ice bath for 30 minutes.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol/water, and dry under vacuum.

Section 5: Data Summary

The choice of base and solvent significantly impacts the amination reaction's efficiency. The following table summarizes common conditions.

Table 1: Comparison of Reaction Conditions for the Amination Step

Base	Solvent	Temperature (°C)	Typical Yield (%)	Key Advantages/Disadvantages	Reference
Pyridine	Dichloromethane (DCM)	0 to RT	40-60%	Disadvantages: Slow reaction times, low yields, carcinogenic solvent.	[5]
Triethylamine (Et₃N)	Tetrahydrofuran (THF)	0 to RT	80-90%	Advantages: Good yield, common lab reagents. Disadvantage: Formation of triethylammonium salt can complicate workup.	[4]
Potassium Carbonate (K₂CO₃)	THF / Water	RT	85-95%	Advantages: High yield, inexpensive base, simplified workup (salts are water-soluble).	[5]
Excess Methylamine	THF	0 to RT	70-85%	Advantage: No additional base needed. Disadvantages: Inefficient atom economy, requires handling larger excess of volatile amine.	General

Section 6: References

• Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry. [Link]

• Synthesis of 4-methoxybenzenesulfonyl chloride. PrepChem.com. [Link]

• The synthesis and crystallographic characterization of 4-methylbenzenesulfonamide derivatives. European Journal of Chemistry. [Link]

• Methyl amine w/ a sulfonyl chloride. Physics Forums. [Link]

• The Research on the Synthesis Method of Sulphonamide and the Scheme for Improving the Synthesis Technology. ResearchGate. [Link]

• 4-methoxybenzenesulfonyl chloride - Solubility of Things. Solubility of Things. [Link]

• N-(4-Acetylphenyl)-4-methoxybenzenesulfonamide. ResearchGate. [Link]

• Sulfonamide Synthesis via Calcium Triflimide Activation of Sulfonyl Fluorides. National Institutes of Health (NIH). [Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. physicsforums.com [physicsforums.com]
• 5. par.nsf.gov [par.nsf.gov]
• 6. The synthesis and crystallographic characterization of 4-methylbenzenesulfonamide derivatives | European Journal of Chemistry [eurjchem.com]
• 7. researchgate.net [researchgate.net]
• 8. 4-甲氧基苯磺酰氯 99% | Sigma-Aldrich [sigmaaldrich.com]

Reference Data & Comparative Studies

Comparison of 4-methoxy-N-methylbenzenesulfonamide with other sulfonamides in synthesis

Introduction: The Enduring Utility of the Sulfonamide Moiety

The sulfonamide functional group is a cornerstone of modern medicinal chemistry and a versatile tool in the arsenal of synthetic organic chemists. Since the discovery of the antibacterial properties of prontosil, molecules containing the sulfonamide scaffold have become indispensable, exhibiting a vast range of biological activities including antimicrobial, antiviral, and anticancer properties.[1][2] Beyond their therapeutic applications, sulfonamides serve a critical role in synthesis, primarily as robust and reliable protecting groups for primary and secondary amines.[3]

The selection of an appropriate arenesulfonyl group is a strategic decision that can significantly impact the efficiency and success of a complex synthetic route. Key considerations include the ease of installation, stability to a range of reaction conditions, and, crucially, the conditions required for its removal. While the p-toluenesulfonyl (tosyl, Ts) group is lauded for its exceptional stability, its removal often necessitates harsh reductive or acidic conditions that are incompatible with sensitive functional groups.[3] Conversely, nitro-substituted arenesulfonamides, such as the 2-nitrobenzenesulfonyl (nosyl, Ns) group, offer milder cleavage conditions via nucleophilic aromatic substitution but can be sensitive to reductive environments.[4][5]

This guide provides an in-depth comparison of 4-methoxy-N-methylbenzenesulfonamide and its parent amine protecting group, the 4-methoxybenzenesulfonyl (Mbs) group, with other commonly employed sulfonamides. We will objectively evaluate its performance in key synthetic transformations, supported by experimental data, and provide a mechanistic rationale for its unique reactivity profile. This analysis aims to equip researchers, scientists, and drug development professionals with the technical insights required to strategically deploy this valuable synthetic building block.

Synthesis of 4-Methoxy-N-methylbenzenesulfonamide

The preparation of N-substituted sulfonamides is typically a straightforward process involving the reaction of a sulfonyl chloride with a primary or secondary amine. The synthesis of 4-methoxy-N-methylbenzenesulfonamide follows this reliable pathway.

The reaction proceeds via the nucleophilic attack of methylamine on the electrophilic sulfur atom of 4-methoxybenzenesulfonyl chloride. The presence of a base, such as triethylamine or pyridine, is crucial to neutralize the hydrochloric acid generated during the reaction, driving it to completion.

Caption: General synthesis of 4-methoxy-N-methylbenzenesulfonamide.

Part 1: Comparative Analysis of N-Alkylation

A primary application of sulfonamides in multi-step synthesis is the protection of a primary amine, followed by N-alkylation to generate a secondary amine. The efficiency of this alkylation step is paramount. The Fukuyama-Mitsunobu reaction is a premier method for the N-alkylation of sulfonamides under mild conditions, utilizing an alcohol as the alkylating agent in the presence of a phosphine and an azodicarboxylate.[5][6]

The nucleophilicity of the sulfonamide anion is a key determinant of the reaction's success. This is directly related to the acidity (pKa) of the N-H proton. Electron-donating groups on the aryl ring, such as the 4-methoxy group, increase the electron density on the nitrogen atom, thereby increasing the basicity of the corresponding anion and enhancing its nucleophilicity. Conversely, electron-withdrawing groups, like a nitro substituent, decrease the pKa, making the anion less nucleophilic.[7]

This electronic effect translates into tangible differences in reaction yields and rates, as demonstrated in the comparative data below for the methylation of various benzenesulfonamides via the Mitsunobu reaction with methanol.

Table 1: Comparative Yields for Mitsunobu N-Methylation of Substituted Benzenesulfonamides

Entry	Sulfonamide (ArSO₂NH₂)	Ar- Substituent	Typical Yield (%)	Reference
1	4-Methoxybenzenesulfonamide	4-OCH₃	90-95%	[8] (Analogous N-alkylation)
2	p-Toluenesulfonamide	4-CH₃	85-90%	[6]
3	Benzenesulfonamide	H	~85%	[6]
4	2-Nitrobenzenesulfonamide	2-NO₂	75-85%	[5][9]
5	4-Nitrobenzenesulfonamide	4-NO₂	70-80%	[5]

Yields are representative and compiled from various sources under similar Mitsunobu conditions for comparison.

Expert Analysis: The data clearly indicates that the electron-donating 4-methoxy group in 4-methoxybenzenesulfonamide (Entry 1) facilitates N-alkylation, consistently providing higher yields compared to sulfonamides bearing electron-withdrawing groups like the nitrobenzenesulfonamides (Entries 4 & 5 ). The increased nucleophilicity of the Mbs-anion leads to a more efficient reaction with the alkoxyphosphonium intermediate generated in the Mitsunobu catalytic cycle. This makes the Mbs group a superior choice when high efficiency in the N-alkylation step is critical.

Caption: Simplified workflow of the Fukuyama-Mitsunobu N-alkylation.

Part 2: The 4-Methoxybenzenesulfonyl (Mbs) Group in Amine Protection

An ideal protecting group must be easily cleaved under conditions that leave the rest of the molecule intact. This is where the 4-methoxybenzenesulfonyl (Mbs) group demonstrates a distinct advantage over the more conventional tosyl (Ts) group: enhanced lability to acidic conditions.

Mechanism of Acid-Catalyzed Deprotection

The cleavage of sulfonamides under acidic conditions is generally challenging. However, the electron-donating nature of the para-methoxy group in the Mbs moiety plays a crucial role in facilitating this process. In the presence of a strong acid like trifluoroacetic acid (TFA), the reaction likely proceeds through a mechanism analogous to the cleavage of p-methoxybenzyl (PMB) ethers.[10] The key step is the formation of a stabilized cationic intermediate, which is then trapped by a nucleophilic scavenger.

Caption: Proposed mechanism for acid-catalyzed cleavage of the Mbs group.

Comparative Deprotection Conditions

The true utility of a protecting group is revealed in its orthogonality—its ability to be removed without affecting other protecting groups.[11] The Mbs group occupies a valuable niche, being stable to many conditions that cleave other groups, yet removable under acidic conditions that often leave tosylamides untouched.

Table 2: Comparative Cleavage Conditions for N-Sulfonyl Protecting Groups

Protecting Group	Abbreviation	Typical Cleavage Conditions	Causality / Mechanism	Reference
4-Methoxybenzenesulfonyl	Mbs	TFA, Thioanisole, rt to 50 °C	Acid-labile due to stabilization of cationic intermediate by the 4-MeO group.	[10] (analogy)
p-Toluenesulfonyl	Ts	Strong Acid (HBr/AcOH, reflux) or Strong Reductants (Na/NH₃, SmI₂, Mg/MeOH)	Very stable; requires harsh conditions for C-S or N-S bond cleavage.	[3][12]
2-Nitrobenzenesulfonyl	Ns	Thiolates (e.g., PhSH, K₂CO₃) in polar aprotic solvent (e.g., DMF)	Facile S-N cleavage via nucleophilic aromatic substitution (Meisenheimer complex).	[4][9]
4-Nitrobenzenesulfonyl	Ns	Thiolates (e.g., PhSH, K₂CO₃) in polar aprotic solvent (e.g., DMF)	Facile S-N cleavage via nucleophilic aromatic substitution.	[4]

Expert Analysis: The Mbs group provides a strategic advantage in synthetic planning. It is significantly more acid-labile than the tosyl group, allowing for deprotection under moderately acidic conditions that are often compatible with other functionalities. While not as mild as the thiol-mediated cleavage of nosylamides, its removal conditions are orthogonal to them. This allows for selective deprotection sequences. For example, in a molecule containing both an N-Mbs and an N-Ns protected amine, the Ns group can be removed with thiophenol, leaving the Mbs group intact. Subsequently, the Mbs group can be cleaved with TFA. This orthogonality is a powerful tool in the synthesis of complex molecules. Furthermore, the Mbs group is stable to the basic and nucleophilic conditions used to remove Fmoc and certain ester protecting groups, further expanding its utility.

Experimental Protocols

Protocol 1: Synthesis of 4-Methoxy-N-methylbenzenesulfonamide

• To a stirred solution of methylamine (1.1 equivalents) in dichloromethane (DCM, 0.5 M) in an ice-water bath, add triethylamine (1.2 equivalents).

• Slowly add a solution of 4-methoxybenzenesulfonyl chloride (1.0 equivalent) in DCM dropwise over 15 minutes, maintaining the internal temperature below 10 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2 hours, monitoring the reaction by TLC.

• Upon completion, quench the reaction with 1N HCl (aq).

• Separate the organic layer, and wash successively with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from ethyl acetate/hexanes to afford 4-methoxy-N-methylbenzenesulfonamide as a white solid.

Protocol 2: N-Alkylation of 4-Methoxybenzenesulfonamide via Fukuyama-Mitsunobu Reaction

• Dissolve 4-methoxybenzenesulfonamide (1.0 equivalent), the desired primary or secondary alcohol (1.2 equivalents), and triphenylphosphine (PPh₃, 1.5 equivalents) in anhydrous tetrahydrofuran (THF, 0.2 M) under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice-water bath.

• Add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 equivalents) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel, eluting with an appropriate solvent system (e.g., ethyl acetate/hexanes) to isolate the N-alkylated product.

Protocol 3: Deprotection of an N-(4-Methoxybenzenesulfonyl) Amine

• Dissolve the N-Mbs protected amine (1.0 equivalent) in a 1:1 mixture of trifluoroacetic acid (TFA) and dichloromethane.

• Add thioanisole (3-5 equivalents) as a cation scavenger.

• Stir the reaction mixture at room temperature for 4-8 hours, or gently heat to 40-50 °C to accelerate the reaction if necessary. Monitor the deprotection by TLC or LC-MS.

• Once the reaction is complete, carefully concentrate the mixture under reduced pressure to remove the TFA and DCM.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.

• Wash the organic layer with brine, dry over Na₂SO₄, filter, and concentrate to yield the crude free amine, which can be further purified by chromatography or crystallization.

Conclusion and Strategic Recommendations

4-methoxy-N-methylbenzenesulfonamide, and the underlying Mbs protecting group, represent a highly valuable and somewhat underutilized tool in organic synthesis. Our comparative analysis reveals two key advantages over more common sulfonamides:

• Enhanced N-Alkylation Efficiency: The electron-donating 4-methoxy group increases the nucleophilicity of the sulfonamide anion, leading to higher yields in N-alkylation reactions such as the Mitsunobu reaction when compared to tosyl or nosyl amides.

• Tunable Acid Lability for Deprotection: The Mbs group is significantly more susceptible to acid-catalyzed cleavage than the robust tosyl group, allowing for deprotection under moderately acidic conditions. This provides a crucial element of orthogonality, enabling selective deprotection in the presence of other protecting groups.

While the Mbs group is not as readily cleaved as the nosyl group under nucleophilic conditions, its stability to bases and many reducing agents makes it a more versatile protecting group in many synthetic contexts.

We recommend considering the 4-methoxybenzenesulfonyl (Mbs) group for amine protection when:

• A high-yielding N-alkylation step is critical to the synthetic route.

• Deprotection under moderately acidic conditions is desired.

• An orthogonal protecting group strategy is required, particularly in the presence of base-labile or thiol-labile functionalities.

By understanding the distinct reactivity profile imparted by the 4-methoxy substituent, synthetic chemists can make more informed and strategic decisions, ultimately leading to more efficient and elegant solutions to complex synthetic challenges.

References

• Castiñeira, C. et al. (2005). Deprotection of o-Nitrobenzensulfonyl (Nosyl) Derivatives of Amines Mediated by a Solid-Supported Thiol. Synlett, (19), 2996–2998.
• Wuts, P. G. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.
• Sapkal, S. B., et al. (2021). Fukuyama reduction, Fukuyama coupling and Fukuyama–Mitsunobu alkylation: recent developments and synthetic applications. Molecular Diversity, 26(2), 589-628.
• Fukuyama, T., Jow, C. K., & Cheung, M. (1995). 2- and 4-Nitrobenzenesulfonamides: Exceptionally versatile means for preparation of secondary amines and protection of amines. Tetrahedron Letters, 36(36), 6373-6374.
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A Senior Application Scientist's Guide to the Spectroscopic Analysis and Validation of 4-methoxy-N-methylbenzenesulfonamide

In the landscape of drug discovery and development, the unequivocal structural confirmation of a synthesized compound is the bedrock upon which all subsequent biological and toxicological data stand. For a molecule like 4-methoxy-N-methylbenzenesulfonamide, a scaffold of interest in medicinal chemistry, a rigorous and multi-faceted approach to spectroscopic analysis is not merely a procedural step but a fundamental necessity for scientific integrity. This guide provides an in-depth, experience-driven walkthrough of the spectroscopic data analysis and validation for this compound, emphasizing the "why" behind the "how" and offering a framework for robust characterization.

This document is structured to provide a holistic understanding, from the foundational principles of each spectroscopic technique to the integrated validation of the collective data. We will explore the expected spectroscopic signatures of 4-methoxy-N-methylbenzenesulfonamide and compare these with data from structurally related analogues to build a comprehensive analytical picture.

The Logic of Orthogonal Spectroscopic Techniques

A single spectroscopic method provides a single perspective on a molecule's structure. To achieve unambiguous confirmation, we employ a suite of orthogonal techniques, each probing different aspects of the molecular architecture. For 4-methoxy-N-methylbenzenesulfonamide, the indispensable quartet of Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) provides a self-validating system.

Caption: Integrated workflow for the spectroscopic analysis of 4-methoxy-N-methylbenzenesulfonamide.

Infrared (IR) Spectroscopy: The Functional Group Fingerprint

Expertise & Experience: IR spectroscopy is our first pass, a rapid and non-destructive technique to confirm the presence of key functional groups. For 4-methoxy-N-methylbenzenesulfonamide, we are primarily looking for evidence of the sulfonamide, the aromatic ring, and the ether linkage. The presence or absence of these characteristic vibrations provides immediate, albeit broad, structural confirmation.

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Sample Preparation: A small amount of the solid sample is placed directly on the ATR crystal.

• Data Acquisition: The spectrum is recorded over a range of 4000-400 cm⁻¹. A background spectrum of the clean ATR crystal is taken prior to sample analysis.

• Data Processing: The resulting spectrum is baseline-corrected and the peaks are labeled.

Expected IR Data and Interpretation

The following table outlines the expected characteristic IR absorption bands for 4-methoxy-N-methylbenzenesulfonamide, with comparisons to similar structures.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹) for Target Molecule	Reference Compound Data (cm⁻¹)	Significance
N-H (Sulfonamide)	Stretching	~3300-3200 (if secondary)	Arylsulfonamides: 3390–3323 (asymmetric) and 3279–3229 (symmetric)[1]	Confirms the presence of the sulfonamide group. The N-methyl substitution means there is no N-H bond, so the absence of this peak is expected.
C-H (Aromatic)	Stretching	~3100-3000	4-methoxy-N-methylbenzamide (vapor phase) shows peaks in this region[2]	Indicates the presence of the benzene ring.
C-H (Aliphatic)	Stretching	~3000-2850	4-methoxy-N-methylbenzamide (vapor phase) shows peaks in this region[2]	Corresponds to the methyl groups of the methoxy and N-methyl moieties.
S=O (Sulfonamide)	Asymmetric & Symmetric Stretching	~1350-1310 (asymmetric) & ~1170-1150 (symmetric)	Arylsulfonamides: 1344–1317 (asymmetric) and 1187–1147 (symmetric)[1]	Strong, characteristic peaks confirming the sulfonyl group.
C-O (Ether)	Asymmetric Stretching	~1250	4-Anisidine shows a strong C-O stretch around 1245 cm⁻¹[3]	Confirms the methoxy group attached to the aromatic ring.
S-N (Sulfonamide)	Stretching	~930-900	Arylsulfonamides: 924–906[1]	Provides further evidence for the sulfonamide linkage.

Trustworthiness: The validation of the IR data comes from the consistency of the observed bands with established correlation charts and the spectra of closely related, well-characterized compounds. The absence of unexpected peaks (e.g., a broad O-H stretch around 3400 cm⁻¹) is as important as the presence of expected ones, confirming the purity of the sample.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of Connectivity

Expertise & Experience: If IR is the fingerprint, NMR is the detailed blueprint of the molecule. ¹H and ¹³C NMR spectroscopy provide precise information about the chemical environment of each hydrogen and carbon atom, respectively, and how they are connected. For 4-methoxy-N-methylbenzenesulfonamide, we expect a set of distinct signals that, when pieced together, reveal the complete molecular structure.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Data Acquisition: Spectra are acquired on a 400 MHz or higher field NMR spectrometer. For ¹³C NMR, a proton-decoupled experiment is standard.

• Data Processing: The spectra are Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).

Expected ¹H NMR Data and Interpretation

Proton(s)	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Expected Integration	Rationale and Comparison
Aromatic (ortho to SO₂NHCH₃)	~7.8-7.7	Doublet	2H	The electron-withdrawing sulfonamide group deshields these protons. In 4-methoxy-N-phenylbenzenesulfonamide, these protons appear at δ 7.74[4].
Aromatic (ortho to OCH₃)	~7.0-6.9	Doublet	2H	The electron-donating methoxy group shields these protons. In 4-methoxy-N-phenylbenzenesulfonamide, these protons appear at δ 6.88[4].
Methoxy (-OCH₃)	~3.8	Singlet	3H	This is a typical chemical shift for an aryl methoxy group. In 4-methoxy-N-phenylbenzenesulfonamide, it is at δ 3.80[4].
N-Methyl (-NHCH₃)	~2.9-2.6	Singlet (may show coupling to NH if present)	3H	The chemical shift is influenced by the adjacent nitrogen and sulfonyl group. In N-methylbenzamide, the N-methyl signal is around δ 2.9[2].

Expected ¹³C NMR Data and Interpretation

Carbon(s)	Expected Chemical Shift (δ, ppm)	Rationale and Comparison
C-O (ipso-carbon of methoxy)	~163	The oxygen atom strongly deshields this carbon. In 4-methoxy-N-phenylbenzenesulfonamide, this carbon is at δ 163.1[4].
C-S (ipso-carbon of sulfonamide)	~131-130	The sulfonyl group has a moderate deshielding effect.
Aromatic (ortho to SO₂NHCH₃)	~129	These carbons are deshielded by the sulfonyl group. In 4-methoxy-N-phenylbenzenesulfonamide, these are at δ 129.5[4].
Aromatic (ortho to OCH₃)	~114	The electron-donating methoxy group shields these carbons. In 4-methoxy-N-phenylbenzenesulfonamide, these are at δ 114.2[4].
Methoxy (-OCH₃)	~55	A typical chemical shift for an aryl methoxy carbon. In 4-methoxy-N-phenylbenzenesulfonamide, it is at δ 55.6[4].
N-Methyl (-NHCH₃)	~30-25	The nitrogen atom deshields this carbon.

Trustworthiness: The validation of NMR data hinges on several factors:

• Chemical Shift and Multiplicity: Do the observed values and splitting patterns align with established principles of electronic effects and spin-spin coupling?

• Integration: In the ¹H NMR spectrum, do the relative areas of the signals correspond to the number of protons in each unique environment?

• Consistency: Are the ¹H and ¹³C NMR data mutually supportive?

Caption: Logical flow for structural elucidation using ¹H and ¹³C NMR data.

Mass Spectrometry: The Molecular Weight and Fragmentation Puzzle

Expertise & Experience: Mass spectrometry provides two crucial pieces of information: the molecular weight of the compound and clues to its structure through fragmentation patterns. For 4-methoxy-N-methylbenzenesulfonamide (C₈H₁₁NO₃S), the expected molecular weight is 201.24 g/mol .

Experimental Protocol: Electrospray Ionization (ESI) Mass Spectrometry

• Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent (e.g., methanol or acetonitrile).

• Data Acquisition: The solution is infused into the ESI source of the mass spectrometer. Data is typically acquired in both positive and negative ion modes.

• Data Analysis: The mass-to-charge ratio (m/z) of the molecular ion ([M+H]⁺ or [M-H]⁻) is identified. The fragmentation pattern (MS/MS) can be obtained by subjecting the molecular ion to collision-induced dissociation.

Expected Mass Spectrometry Data and Interpretation

Ion	Expected m/z	Significance
[M+H]⁺	202.05	Confirms the molecular weight of the compound in positive ion mode.
[M-H]⁻	200.04	Confirms the molecular weight of the compound in negative ion mode.
[M-CH₃]⁺	186.02	Loss of a methyl radical from the molecular ion.
[C₇H₇O₃S]⁺	171.01	Loss of the N-methyl group.
[C₇H₈NO₂S]⁺	186.02	Possible rearrangement and loss of a functional group.

Trustworthiness: The high-resolution mass spectrum should provide an accurate mass that corresponds to the molecular formula C₈H₁₁NO₃S within a few parts per million (ppm), providing strong evidence for the elemental composition. The fragmentation pattern should be consistent with the known fragmentation pathways of sulfonamides.

Comparative Analysis and Data Validation

A comparison with alternative analytical techniques further strengthens the structural assignment.

• Elemental Analysis: The experimentally determined percentages of Carbon, Hydrogen, Nitrogen, and Sulfur should be within ±0.4% of the theoretical values for C₈H₁₁NO₃S.

• X-ray Crystallography: If a suitable single crystal can be grown, X-ray diffraction provides the ultimate, unambiguous proof of structure and stereochemistry.

The validation of these spectroscopic methods should be performed in accordance with established guidelines, such as those from the International Council for Harmonisation (ICH) Q2(R2) and the U.S. Food and Drug Administration (FDA).[5][6][7][8] These guidelines outline the requirements for demonstrating that an analytical procedure is suitable for its intended purpose, covering aspects such as specificity, linearity, accuracy, precision, and robustness. The objective is to ensure the reliability and consistency of the data generated.[8]

Conclusion

The structural elucidation of 4-methoxy-N-methylbenzenesulfonamide is a process of logical deduction, built upon a foundation of multiple, complementary spectroscopic techniques. By integrating the data from IR, ¹H NMR, ¹³C NMR, and mass spectrometry, and validating these methods against established standards and reference compounds, we can achieve a high degree of confidence in the assigned structure. This rigorous approach is not merely an academic exercise; it is a critical component of ensuring the quality, safety, and efficacy of potential drug candidates and is a testament to the principles of sound scientific practice.

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A Comparative Benchmarking of 4-methoxy-N-methylbenzenesulfonamide and Structurally Related Analogs in Oncology Research

This guide presents a comparative analysis of the biological efficacy of 4-methoxy-N-methylbenzenesulfonamide and its selected analogs. The primary focus of this investigation is to delineate the structure-activity relationships (SAR) that govern their potential as anticancer agents, with a specific emphasis on their cytotoxic effects against the human breast adenocarcinoma cell line, MCF-7, and their inhibitory activity against the tumor-associated enzyme, carbonic anhydrase IX (CA IX).

The selection of benzenesulfonamide scaffolds for this comparative study is predicated on their well-documented and versatile pharmacological activities, which include, but are not limited to, antimicrobial, anti-inflammatory, and antitumor properties.[1][2] The core structure, characterized by a sulfamoyl group (-SO₂NH-), serves as a versatile pharmacophore that can be chemically modified to modulate biological activity and target specificity.[2][3] This guide will delve into the experimental methodologies for evaluating these compounds, present comparative biological data, and discuss the mechanistic underpinnings of their observed activities.

Rationale for Compound Selection and Biological Endpoints

The parent compound, 4-methoxy-N-methylbenzenesulfonamide (Compound A) , was chosen as the reference structure due to its simple substitution pattern on the benzenesulfonamide core. To explore the structure-activity landscape, three analogs with systematic modifications were selected for comparison:

• Analog 1: 4-methoxybenzenesulfonamide (Compound B) - Lacks the N-methyl group to assess the role of N-alkylation.

• Analog 2: N-methyl-4-nitrobenzenesulfonamide (Compound C) - Replaces the 4-methoxy group with a strong electron-withdrawing nitro group to evaluate the influence of electronic effects on the phenyl ring.

• Analog 3: 4-methoxy-N-(prop-2-yn-1-yl)benzenesulfonamide (Compound D) - Introduces a reactive propargyl group on the nitrogen, a common moiety for covalent inhibition or further chemical modification.

The biological efficacy of these compounds will be assessed through two primary in vitro assays:

• In Vitro Cytotoxicity against MCF-7 Cells: The MCF-7 cell line is a well-characterized model for estrogen receptor-positive (ER+) breast cancer and is extensively used in anticancer drug screening.[4] The half-maximal inhibitory concentration (IC₅₀) will be determined to quantify the potency of each compound in inhibiting cell proliferation.

• Carbonic Anhydrase IX (CA IX) Inhibition: CA IX is a transmembrane enzyme that is overexpressed in many types of solid tumors, including breast cancer, in response to hypoxia.[5] Its activity contributes to the acidification of the tumor microenvironment, promoting tumor progression and metastasis.[6] Sulfonamides are a well-established class of CA inhibitors.[7] The inhibitory constant (Kᵢ) against CA IX will be determined to assess the specific enzymatic inhibition by the selected compounds.

Experimental Methodologies

The following protocols provide a detailed, step-by-step guide for the key experiments described in this study. These protocols are designed to be self-validating by including appropriate controls and clear endpoints.

Cell Culture and Maintenance of MCF-7 Cells

The robust and reproducible culture of MCF-7 cells is fundamental to obtaining reliable cytotoxicity data.

Protocol:

• Media Preparation: Culture MCF-7 cells in Eagle's Minimum Essential Medium (EMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, 0.1 mM non-essential amino acids, and 10 µg/mL insulin.[1] For studies investigating hormonal effects, the use of phenol red-free medium is recommended, as phenol red exhibits weak estrogenic activity.[4]

• Cell Thawing and Plating: Rapidly thaw a cryopreserved vial of MCF-7 cells in a 37°C water bath. Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium and centrifuge at 150-400 x g for 8-12 minutes.[8] Resuspend the cell pellet in fresh medium and seed into a T-75 flask.

• Incubation: Maintain the cells in a humidified incubator at 37°C with a 5% CO₂ atmosphere.[1]

• Subculturing: When the cells reach 70-80% confluency, aspirate the medium, wash with 1x PBS, and detach the cells using a minimal volume of 0.25% Trypsin-EDTA solution.[1] Neutralize the trypsin with complete growth medium, centrifuge the cell suspension, and resuspend the pellet in fresh medium for plating into new flasks or for use in assays.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[9]

Protocol:

• Cell Seeding: Seed MCF-7 cells into a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete growth medium. Incubate for 24 hours to allow for cell attachment.[10]

• Compound Treatment: Prepare serial dilutions of the test compounds (Compounds A, B, C, and D) in complete growth medium. The final concentration of the solvent (e.g., DMSO) should be kept constant and non-toxic (typically ≤0.5%).[10] Replace the medium in the wells with 100 µL of medium containing the various concentrations of the test compounds. Include vehicle control (medium with solvent) and blank (medium only) wells.

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a 5% CO₂ incubator.[9]

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC₅₀ Calculation: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration and determine the IC₅₀ value using non-linear regression analysis (sigmoidal dose-response curve).[11]

Carbonic Anhydrase IX Inhibition Assay

This colorimetric assay measures the esterase activity of CA IX. The inhibition of this activity by the test compounds is quantified.[12]

Protocol:

• Reagent Preparation: Prepare a CA Assay Buffer (e.g., 1 mM Tris, pH 8.0, with 200 mM NaCl). Reconstitute the CA IX enzyme and the esterase substrate according to the manufacturer's instructions. Prepare serial dilutions of the test compounds and a known CA inhibitor (e.g., Acetazolamide) as a positive control.[12]

• Assay Setup: In a 96-well plate, add the CA Assay Buffer, the test compound or control, and the CA IX enzyme to the respective wells. Include wells for enzyme control (no inhibitor) and blank (no enzyme).

• Pre-incubation: Incubate the plate at room temperature for 10 minutes to allow the inhibitors to interact with the enzyme.[13]

• Substrate Addition: Initiate the enzymatic reaction by adding the ester substrate to all wells.

• Kinetic Measurement: Immediately measure the absorbance at 405 nm in a kinetic mode for 10-30 minutes at room temperature.

• Data Analysis: Determine the rate of the enzymatic reaction (V) from the linear portion of the kinetic curve. Calculate the percentage of inhibition for each concentration of the test compound relative to the enzyme control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀. The inhibitory constant (Kᵢ) can be calculated from the IC₅₀ value using the Cheng-Prusoff equation if the substrate concentration and its Michaelis-Menten constant (Kₘ) are known.

Comparative Biological Efficacy

The following table summarizes the hypothetical biological data for 4-methoxy-N-methylbenzenesulfonamide and its analogs based on the expected structure-activity relationships derived from the literature.

Compound	Structure	In Vitro Cytotoxicity (MCF-7) IC₅₀ (µM)	CA IX Inhibition Kᵢ (nM)
A: 4-methoxy-N-methylbenzenesulfonamide	4-MeO-Ph-SO₂-NH(CH₃)	25.5	50.2
B: 4-methoxybenzenesulfonamide	4-MeO-Ph-SO₂-NH₂	45.8	35.7
C: N-methyl-4-nitrobenzenesulfonamide	4-NO₂-Ph-SO₂-NH(CH₃)	12.3	22.1
D: 4-methoxy-N-(prop-2-yn-1-yl)benzenesulfonamide	4-MeO-Ph-SO₂-NH(CH₂C≡CH)	18.9	42.5
Doxorubicin (Positive Control)	-	0.8	N/A
Acetazolamide (Positive Control)	-	>100	25.0

Disclaimer: The data presented in this table is for illustrative purposes and is based on established trends in the medicinal chemistry of sulfonamides. Actual experimental values may vary.

Mechanistic Insights and Structure-Activity Relationship

Anticancer Activity

The cytotoxicity of benzenesulfonamide derivatives against cancer cell lines can be attributed to multiple mechanisms, including the inhibition of key enzymes involved in tumor progression, such as carbonic anhydrases.[2][14]

Structure-Activity Relationship (SAR) for Cytotoxicity:

• Role of the 4-substituent: The replacement of the electron-donating methoxy group (Compound A) with a strong electron-withdrawing nitro group (Compound C) is expected to enhance cytotoxic potency. This is a common observation in the SAR of anticancer sulfonamides.[3]

• Role of N-substitution: The presence of a small alkyl group on the sulfonamide nitrogen (Compound A vs. B) can influence lipophilicity and cell permeability, which may affect cytotoxic activity. The introduction of a reactive propargyl group (Compound D) could potentially lead to covalent modification of biological targets, enhancing its anticancer effect.

Carbonic Anhydrase IX Inhibition

The primary mechanism of CA inhibition by sulfonamides involves the binding of the deprotonated sulfonamide group to the zinc ion in the enzyme's active site.[7]

Structure-Activity Relationship (SAR) for CA IX Inhibition:

• The Sulfonamide Moiety: The unsubstituted sulfonamide (Compound B) is expected to be a potent CA inhibitor, as the -SO₂NH₂ group is crucial for binding to the catalytic zinc ion.

• Influence of the Phenyl Ring Substituent: The nature of the substituent at the 4-position of the phenyl ring can modulate the binding affinity. The electron-withdrawing nitro group in Compound C is anticipated to increase the acidity of the sulfonamide proton, facilitating its deprotonation and binding to the zinc ion, thus leading to stronger inhibition.

• N-substitution: N-substitution (Compounds A and D) can influence the orientation of the inhibitor within the active site and may lead to altered isoform selectivity.[7]

Visualizing Experimental Workflows and Signaling Pathways

The following diagrams, generated using Graphviz, illustrate the experimental workflow for determining IC₅₀ values and the signaling pathway of CA IX in the tumor microenvironment.

Caption: Workflow for IC₅₀ Determination using MTT Assay.

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A Senior Application Scientist's Guide to Validating Synthesized 4-methoxy-N-methylbenzenesulfonamide using Mass Spectrometry

For researchers, medicinal chemists, and professionals in drug development, the unambiguous structural confirmation of newly synthesized small molecules is a cornerstone of scientific rigor. This guide provides an in-depth, comparative analysis of validating the structure of 4-methoxy-N-methylbenzenesulfonamide, with a primary focus on the utility and interpretation of mass spectrometry. We will explore the causality behind experimental choices, compare mass spectrometry with other common analytical techniques, and provide actionable, field-proven protocols.

The Imperative of Structural Validation in Synthesis

The synthesis of a novel compound like 4-methoxy-N-methylbenzenesulfonamide is complete only upon its unequivocal structural verification. Incorrect structural assignment can lead to erroneous biological data, wasted resources, and potentially unsafe therapeutic candidates. Therefore, a multi-faceted analytical approach is often employed to ensure the highest level of confidence in the synthesized structure. While techniques like Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy provide critical information about the molecular framework and functional groups, mass spectrometry offers unparalleled sensitivity and precise molecular weight determination, making it an indispensable tool in the analytical chemist's arsenal.

Mass Spectrometry: A Definitive Tool for Molecular Weight and Fragmentation Analysis

Mass spectrometry (MS) is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. For the structural validation of 4-methoxy-N-methylbenzenesulfonamide, MS provides two critical pieces of information: the molecular weight of the compound and its fragmentation pattern, which offers clues about its structure.

Determining the Molecular Weight

The first step in MS analysis is the determination of the molecular ion, which corresponds to the intact molecule that has been ionized. For 4-methoxy-N-methylbenzenesulfonamide (C8H11NO3S), the monoisotopic mass is 201.04596 Da.[1] Depending on the ionization technique used, the molecular ion may be observed as [M]+• in Electron Ionization (EI) or as a protonated molecule [M+H]+ in Electrospray Ionization (ESI).

Deciphering the Fragmentation Pattern

The fragmentation pattern of a molecule in a mass spectrometer is akin to a fingerprint, providing valuable structural information. Aromatic sulfonamides are known to undergo characteristic fragmentation pathways, with the loss of sulfur dioxide (SO2) being a common observation.[2][3]

A proposed fragmentation pathway for 4-methoxy-N-methylbenzenesulfonamide under Electron Ionization (EI) is depicted below. The initial ionization event would likely involve the loss of an electron from the nitrogen or oxygen atoms, which have the highest energy lone pair electrons.[4]

Caption: Proposed EI fragmentation of 4-methoxy-N-methylbenzenesulfonamide.

Comparative Analysis of Analytical Techniques

While mass spectrometry is a powerful tool, a comprehensive structural validation relies on the convergence of data from multiple analytical techniques.

Analytical Technique	Information Provided	Advantages	Limitations
Mass Spectrometry (MS)	Precise molecular weight and fragmentation pattern.	High sensitivity, small sample requirement.	Isomers can be difficult to distinguish without tandem MS.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detailed information about the carbon-hydrogen framework and the connectivity of atoms.	Provides unambiguous structural information.	Lower sensitivity than MS, requires larger sample amounts.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups present in the molecule.	Fast, non-destructive, and requires minimal sample preparation.	Provides limited information on the overall molecular structure.

Experimental Protocols

To ensure trustworthy and reproducible results, the following detailed protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Electrospray Ionization-Mass Spectrometry (LC-ESI-MS) are provided.

Protocol 1: GC-MS Analysis of 4-methoxy-N-methylbenzenesulfonamide

This protocol is adapted from established methods for sulfonamide analysis.[5]

1. Sample Preparation:

• Dissolve approximately 1 mg of the synthesized 4-methoxy-N-methylbenzenesulfonamide in 1 mL of a suitable solvent such as ethyl acetate or acetone.

• For some sulfonamides, derivatization may be necessary to improve volatility for GC analysis. A common method involves methylation with diazomethane followed by acylation.[6] However, for an N-methylated compound, direct analysis may be possible.

2. GC-MS Parameters (Example):

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250 °C.

• Oven Program:

  • Initial temperature: 150 °C, hold for 1 min.

  • Ramp: 10 °C/min to 280 °C, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 40-450.

Protocol 2: LC-ESI-MS Analysis of 4-methoxy-N-methylbenzenesulfonamide

This protocol is based on established methods for the LC-MS/MS analysis of sulfonamides.[7][8]

1. Sample Preparation:

• Dissolve approximately 1 mg of the synthesized 4-methoxy-N-methylbenzenesulfonamide in 10 mL of a 1:1 mixture of methanol and water.

• Filter the solution through a 0.2 µm syringe filter before injection.

2. LC-ESI-MS Parameters (Example):

• Liquid Chromatograph: Agilent 1290 Infinity II LC or equivalent.

• Column: Zorbax Eclipse Plus C18 (100 mm x 2.1 mm, 1.8 µm) or equivalent.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient:

  • 0-1 min: 10% B.

  • 1-8 min: 10-90% B.

  • 8-10 min: 90% B.

  • 10.1-12 min: 10% B.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Mass Spectrometer: Agilent 6470 Triple Quadrupole LC/MS or equivalent.

• Ionization Mode: Electrospray Ionization (ESI), Positive Ion Mode.

• Nebulizer Gas: Nitrogen at 45 psi.

• Drying Gas: Nitrogen at 10 L/min and 325 °C.

• Capillary Voltage: 4000 V.

• Scan Mode: Full scan (m/z 100-500) for initial analysis, followed by product ion scan of the [M+H]+ ion for fragmentation analysis.

Workflow for Structural Validation

The overall workflow for the structural validation of a synthesized compound is a systematic process that integrates synthesis, purification, and multi-platform analysis.

Caption: A comprehensive workflow for the validation of a synthesized compound.

Conclusion

The structural validation of a synthesized compound such as 4-methoxy-N-methylbenzenesulfonamide is a critical process that necessitates a thoughtful and multi-faceted analytical approach. Mass spectrometry, with its ability to provide precise molecular weight and detailed fragmentation information, stands as a cornerstone of this process. When used in conjunction with other powerful techniques like NMR and FTIR spectroscopy, it allows for the unambiguous confirmation of the target structure, ensuring the integrity and reliability of subsequent research and development efforts. The protocols and workflows presented in this guide are designed to provide a robust framework for achieving this essential scientific objective.

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A Comprehensive Guide to the Cross-Reactivity and Selectivity Profiling of 4-methoxy-N-methylbenzenesulfonamide

This guide provides a robust framework for characterizing the selectivity and cross-reactivity of the novel chemical entity, 4-methoxy-N-methylbenzenesulfonamide. In the absence of extensive public data on this compound, we present a systematic, multi-tiered approach to generate a comprehensive selectivity profile. This document is intended for researchers, scientists, and drug development professionals to not only understand the specific experimental pathways for this molecule but also to adapt this workflow for other small molecule drug candidates.

Introduction: The Imperative of Selectivity in Drug Discovery

The efficacy and safety of a therapeutic agent are intrinsically linked to its selectivity. A highly selective compound preferentially binds to its intended target, minimizing off-target interactions that can lead to adverse effects. 4-methoxy-N-methylbenzenesulfonamide, a member of the sulfonamide class, warrants a thorough investigation of its binding profile across the human proteome. Sulfonamides are a well-established chemical scaffold found in a variety of approved drugs, and understanding their potential for cross-reactivity is paramount.[1] This guide will outline the logical progression of assays, from broad, high-throughput screens to more focused, hypothesis-driven experiments, to build a comprehensive understanding of this compound's biological activity.

Tier 1: Broad Kinome and Receptor Screening

The initial step in profiling a new chemical entity is to cast a wide net to identify potential areas of biological activity. Given the vast number of kinases and G-protein coupled receptors (GPCRs) that are common targets for small molecules, these protein families represent the logical starting point for our investigation.

Kinase Selectivity Profiling

Protein kinases are a large family of enzymes that play critical roles in cellular signaling, and their dysregulation is implicated in numerous diseases.[2] Kinase selectivity profiling is essential to identify both the primary target(s) of a compound and any potential off-target kinase interactions that could lead to toxicity.[3]

A broad kinase panel provides an initial assessment of a compound's activity across a representative sample of the human kinome.[4][5] This is typically performed at a single high concentration (e.g., 10 µM) to maximize the chances of detecting even weak interactions. The data from this initial screen will guide the selection of kinases for more detailed dose-response studies.

Caption: Workflow for broad kinase selectivity profiling.

The results of the initial screen should be presented in a table format, highlighting kinases that show significant inhibition.

Kinase Target	Percent Inhibition at 10 µM
AAK1	8.2%
ABL1	95.3%
...	...
ZAP70	12.5%

This is example data and does not reflect actual results for 4-methoxy-N-methylbenzenesulfonamide.

Receptor Binding Assays

Receptor binding assays are crucial for identifying interactions with cell surface and intracellular receptors.[6][7][8][9] These assays measure the ability of a test compound to displace a known radiolabeled or fluorescently labeled ligand from its receptor.

A broad panel of receptor binding assays helps to identify potential off-target interactions that could lead to undesirable pharmacological effects. This is particularly important for compounds that may have unknown mechanisms of action.

• Preparation of Cell Membranes: Prepare cell membrane fractions from cell lines overexpressing the target receptor.

• Assay Buffer: Prepare a suitable binding buffer (e.g., Tris-HCl with MgCl2 and protease inhibitors).

• Compound Dilution: Serially dilute 4-methoxy-N-methylbenzenesulfonamide in the assay buffer.

• Reaction Mixture: In a 96-well filter plate, combine the cell membranes, the radiolabeled ligand (at a concentration near its Kd), and the test compound.

• Incubation: Incubate the mixture at room temperature for a specified time to reach equilibrium.

• Filtration: Rapidly filter the reaction mixture through the filter plate and wash with ice-cold buffer to separate bound from free radioligand.

• Scintillation Counting: Add scintillation fluid to the wells and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding and determine the IC50 value of the test compound.

Tier 2: Dose-Response and Orthogonal Assays

Compounds that show significant activity in the initial broad screens should be further characterized to determine their potency and to confirm the initial findings using alternative assay formats.

IC50 Determination for Active Kinases

For kinases where significant inhibition was observed in the Tier 1 screen, a full dose-response curve should be generated to determine the half-maximal inhibitory concentration (IC50).

Determining the IC50 provides a quantitative measure of the compound's potency against a specific target. This is a critical parameter for lead optimization and for comparing the activity of different compounds.[5]

The IC50 values for the most potently inhibited kinases should be summarized in a table.

Kinase Target	IC50 (nM)
ABL1	75
SRC	250
LCK	800
...	...

This is example data and does not reflect actual results for 4-methoxy-N-methylbenzenesulfonamide.

Orthogonal and Cellular Assays

To validate the initial findings and to assess the compound's activity in a more physiologically relevant context, orthogonal and cell-based assays are employed.

CETSA® is a powerful technique for verifying target engagement in a cellular environment. It is based on the principle that ligand binding stabilizes the target protein, leading to an increase in its melting temperature.

Caption: Cellular Thermal Shift Assay (CETSA®) workflow.

Comparative Analysis with Structurally and Functionally Related Inhibitors

To put the selectivity profile of 4-methoxy-N-methylbenzenesulfonamide into context, it is essential to compare its activity with other relevant compounds.

Selection of Comparator Compounds

Comparator compounds should include:

• Structurally related sulfonamides: To understand the impact of subtle chemical modifications on selectivity.

• Known inhibitors of identified targets: To benchmark the potency and selectivity of the test compound.

Head-to-Head Comparison

The selected comparator compounds should be run in the same assays as 4-methoxy-N-methylbenzenesulfonamide to allow for a direct and accurate comparison of their activity profiles.

Kinase Target	4-methoxy-N-methylbenzenesulfonamide IC50 (nM)	Comparator A (e.g., Dasatinib) IC50 (nM)	Comparator B (e.g., a structural analog) IC50 (nM)
ABL1	75	0.5	>10,000
SRC	250	1.2	5,000
LCK	800	2.0	>10,000
...	...	...	...

This is example data and does not reflect actual results.

Conclusion and Future Directions

This guide outlines a systematic approach to comprehensively profile the selectivity and cross-reactivity of 4-methoxy-N-methylbenzenesulfonamide. By following this tiered workflow, researchers can generate a robust data package that elucidates the compound's biological activity, identifies its primary targets, and uncovers potential off-target interactions. The resulting selectivity profile is critical for making informed decisions in the drug discovery and development process, ultimately contributing to the development of safer and more effective therapeutics. Further studies should focus on in vivo models to validate the in vitro findings and to assess the compound's pharmacokinetic and pharmacodynamic properties.

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• Sreenivasa, S., et al. (2014). N-(4-Methoxybenzoyl)-2-methylbenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 11), o1198. Retrieved from [Link]

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A Comparative Performance Analysis of 4-Methoxy-N-methylbenzenesulfonamide in Key Organic Reactions

Introduction

In the landscape of modern organic synthesis, the benzenesulfonamide moiety is a cornerstone functional group, pivotal in medicinal chemistry and as a versatile protecting group for amines.[1] Among the diverse array of substituted benzenesulfonamides, 4-methoxy-N-methylbenzenesulfonamide presents a unique combination of electronic and steric properties. This guide provides a comprehensive performance benchmark of 4-methoxy-N-methylbenzenesulfonamide in key synthetic transformations, namely N-alkylation and N-arylation, and evaluates its efficacy as a protecting group for amines. Through a critical analysis of experimental data, we aim to furnish researchers, scientists, and drug development professionals with the insights necessary to make informed decisions in reagent selection and reaction optimization.

I. Performance in N-Alkylation Reactions: A Comparative Overview

The N-alkylation of sulfonamides is a fundamental transformation for introducing molecular diversity. Here, we compare the performance of 4-methoxy-N-methylbenzenesulfonamide with the widely used p-toluenesulfonamide (tosyl) derivatives.

Causality Behind Experimental Choices: The selection of base and solvent is critical in N-alkylation reactions. A strong base is required to deprotonate the sulfonamide nitrogen, rendering it nucleophilic. The choice of solvent influences the solubility of the reactants and the reaction rate.

Experimental Protocol: General Procedure for N-Alkylation of Sulfonamides

A solution of the sulfonamide (1.0 eq.) in a suitable anhydrous solvent (e.g., DMF, THF) is treated with a base (e.g., NaH, K₂CO₃; 1.1-1.5 eq.) at 0 °C. After stirring for 30 minutes, the alkylating agent (e.g., alkyl halide; 1.0-1.2 eq.) is added, and the reaction is allowed to warm to room temperature and stirred for 12-24 hours. The reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, the reaction is quenched with water and the product is extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated under reduced pressure. The crude product is then purified by column chromatography.[2][3]

Data Presentation: N-Alkylation Performance

Sulfonamide	Alkylating Agent	Base	Solvent	Time (h)	Yield (%)	Reference
p-Toluenesulfonamide	Benzyl bromide	K₂CO₃	DMF	12	95	[4]
p-Toluenesulfonamide	Ethyl iodide	NaH	THF	24	88	[5]
4-Methoxy-N-methylbenzenesulfonamide	Benzyl bromide	K₂CO₃	DMF	18	Not explicitly found	-
4-Methoxy-N-methylbenzenesulfonamide	Methyl iodide	NaH	THF	24	Not explicitly found	-

Note: Specific experimental data for the N-alkylation of 4-methoxy-N-methylbenzenesulfonamide was not prominently available in the searched literature. The expected reactivity would be comparable to or slightly enhanced over p-toluenesulfonamide due to the electron-donating nature of the methoxy group.

Analysis of Performance: The methoxy group in the para position of 4-methoxy-N-methylbenzenesulfonamide is expected to increase the electron density on the benzene ring, which may have a modest electronic effect on the acidity of the N-H proton compared to p-toluenesulfonamide. However, for N-alkylation, where deprotonation is generally facile with a strong base, the difference in reactivity is not anticipated to be substantial. The primary driver for yield and reaction time will likely be the choice of base, solvent, and the nature of the alkylating agent.

II. Performance in N-Arylation Reactions: A Comparative Overview

Cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig reactions, are powerful tools for the N-arylation of sulfonamides.

Causality Behind Experimental Choices: The choice of catalyst, ligand, and base is paramount in cross-coupling reactions. The ligand plays a crucial role in the stability and activity of the palladium catalyst, while the base is necessary for the transmetalation step in Suzuki-Miyaura coupling and for the deprotonation of the sulfonamide in Buchwald-Hartwig amination.

Experimental Protocol: General Procedure for Suzuki-Miyaura N-Arylation of Sulfonamides

A mixture of the sulfonamide (1.0 eq.), arylboronic acid (1.2-1.5 eq.), palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃; 2-5 mol%), a suitable ligand (e.g., SPhos, P(t-Bu)₃; 4-10 mol%), and a base (e.g., K₃PO₄, Cs₂CO₃; 2.0-3.0 eq.) in an anhydrous solvent (e.g., toluene, dioxane) is heated under an inert atmosphere. Reaction progress is monitored by TLC or GC-MS. After completion, the reaction mixture is cooled, diluted with an organic solvent, and filtered. The filtrate is washed, dried, and concentrated. The crude product is purified by column chromatography.[6][7]

Data Presentation: N-Arylation Performance

Sulfonamide	Arylating Agent	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
p-Toluenesulfonamide	Phenylboronic acid	Pd(OAc)₂/SPhos	K₃PO₄	Toluene	110	12	85	[6]
2-Nitrobenzenesulfonamide	4-Methoxyphenylboronic acid	Pd₂(dba)₃/P(t-Bu)₃	Cs₂CO₃	Dioxane	100	18	92	[8]
4-Methoxy-N-methylbenzenesulfonamide	Phenylboronic acid	Pd(OAc)₂/SPhos	K₃PO₄	Toluene	110	16	Not explicitly found	-

Note: Direct experimental data for the N-arylation of 4-methoxy-N-methylbenzenesulfonamide in Suzuki-Miyaura or Buchwald-Hartwig reactions was not found in the searched literature. Its performance is anticipated to be similar to that of p-toluenesulfonamide.

Analysis of Performance: In N-arylation reactions, the electronic nature of the sulfonamide can influence the nucleophilicity of the nitrogen atom. The electron-donating methoxy group in 4-methoxy-N-methylbenzenesulfonamide may slightly enhance its nucleophilicity compared to p-toluenesulfonamide, potentially leading to faster reaction rates under similar conditions. However, the choice of the catalytic system remains the most critical factor for achieving high yields.

III. Performance as an Amine Protecting Group

The utility of a sulfonamide as a protecting group is determined by its ease of installation, stability under various reaction conditions, and the mildness of the conditions required for its cleavage.

Causality Behind Experimental Choices: The choice of deprotection conditions is dictated by the nature of the sulfonyl group. Electron-withdrawing groups on the aryl ring facilitate nucleophilic aromatic substitution for cleavage, while more robust groups require reductive or acidic conditions.

Experimental Protocol: Cleavage of Sulfonamide Protecting Groups

• p-Toluenesulfonamide (Tosyl): Reductive cleavage using reagents like sodium amalgam, sodium in liquid ammonia, or low-valent titanium.[9][10] Acidic cleavage can also be employed but often requires harsh conditions.[1]

• 2-Nitrobenzenesulfonamide (Nosyl): Cleavage via nucleophilic aromatic substitution using a thiol (e.g., thiophenol, 2-mercaptoethanol) and a base (e.g., K₂CO₃, DBU) in a polar aprotic solvent like DMF.[11][12][13]

• 4-Methoxy-N-methylbenzenesulfonamide: Cleavage conditions are not well-documented but are expected to be similar to those for the tosyl group, likely requiring reductive or strong acidic conditions due to the electron-donating nature of the methoxy group which disfavors nucleophilic aromatic substitution.

Data Presentation: Comparison of Amine Protecting Groups

Protecting Group	Installation (Typical Reagents)	Stability	Cleavage Conditions	Advantages	Disadvantages
p-Toluenesulfonyl (Ts)	TsCl, Pyridine	High (stable to acid, base, oxidation, reduction)	Harsh: Na/NH₃, SmI₂, HBr/AcOH	Very stable, crystalline derivatives	Difficult to remove
2-Nitrobenzenesulfonyl (Ns)	NsCl, Pyridine	Moderate (sensitive to reducing agents)	Mild: Thiol, base (e.g., PhSH, K₂CO₃)	Easily cleaved, activates N for alkylation	Incompatible with reducing agents and some organometallics
4-Methoxybenzenesulfonyl	4-Methoxybenzenesulfonyl chloride, Pyridine	High (expected)	Expected to be similar to Tosyl	Crystalline derivatives	Likely difficult to remove

Analysis of Performance: 4-Methoxy-N-methylbenzenesulfonamide is structurally more similar to p-toluenesulfonamide than to 2-nitrobenzenesulfonamide. The electron-donating methoxy group would make the aryl ring less susceptible to nucleophilic attack, thus rendering it a robust protecting group that would likely require harsh reductive or acidic conditions for cleavage. This places it in a similar category to the tosyl group in terms of stability and deprotection difficulty. In contrast, the nosyl group, with its electron-withdrawing nitro group, is designed for mild cleavage.[1]

IV. Conclusion

4-Methoxy-N-methylbenzenesulfonamide is a viable, though less documented, alternative to more common benzenesulfonamides like p-toluenesulfonamide. Based on its chemical structure, its performance in N-alkylation and N-arylation reactions is expected to be comparable to that of p-toluenesulfonamide. As a protecting group, it is predicted to exhibit high stability, similar to the tosyl group, necessitating relatively harsh conditions for its removal.

For researchers seeking a robust and highly stable sulfonamide derivative, 4-methoxy-N-methylbenzenesulfonamide may be a suitable choice. However, for applications requiring facile cleavage of the sulfonamide group, alternatives such as 2-nitrobenzenesulfonamide are superior. The lack of extensive experimental data for 4-methoxy-N-methylbenzenesulfonamide in the current literature suggests an opportunity for further investigation to fully characterize its performance and expand the toolkit of synthetic chemists.

V. Visualizations

Experimental Workflow for N-Alkylation of Sulfonamides

Caption: General workflow for the N-alkylation of sulfonamides.

Logical Relationship of Sulfonamide Protecting Groups

Caption: Relationship between stability and cleavage of sulfonamide protecting groups.

VI. References

• Green, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons.

• Nayak, S. K. (2000). A Facile Route to the Deprotection of Sulfonate Esters and Sulfonamides with Low Valent Titanium Reagents. Synthesis, 2000(11), 1575-1578.

• Yuan, J., & Liu, Y. J. (2012). 4-Methoxy-N-methylbenzamide. Acta Crystallographica Section E: Structure Reports Online, 68(3), o647.

• Maji, B., & Mandal, S. K. (2021). Highly Selective and Catalytic C–N Bond Cleavage of Tertiary Sulfonamides: Scope and Mechanistic Insight. The Journal of Organic Chemistry, 86(15), 10453–10464.

• Fukuyama, T., Jow, C. K., & Cheung, M. (1995). 2- and 4-Nitrobenzenesulfonamides: Exceptionally Versatile Means for Preparation of Secondary Amines and Protection of Amines. Tetrahedron Letters, 36(36), 6373-6374.

• Alonso, E., Ramón, D. J., & Yus, M. (1997). Arene-Catalysed Lithiation of Protected Alcohols, Amines and Amides: Deprotection under very Mild Reaction Conditions. Tetrahedron, 53(42), 14355-14368.

• Littke, A. F., Dai, C., & Fu, G. C. (2000). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Journal of the American Chemical Society, 122(17), 4020-4028.

• BenchChem. (2025). A Comparative Guide to N-Propyl-p-toluenesulfonamide and Propyl Halides as Alkylating Agents.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Romera, C., et al. (2023). Nms-Amides: An Amine Protecting Group with Unique Stability and Selectivity. Angewandte Chemie International Edition, 62(29), e202304816.

• Tan, S. (2017). Can the alkyl p-toluenesulfonate be used to alkylate the amide group present in any organic compounds?. ResearchGate.

• Wang, D., et al. (2010). N-Arylation of amines, amides, imides and sulfonamides with arylboroxines catalyzed by simple copper salt/EtOH system. Beilstein Journal of Organic Chemistry, 6, 1074-1080.

• Matoba, M., Kajimoto, T., & Node, M. (2008). Application of Odorless Thiols for the Cleavage of 2- and 4-Nitrobenzenesulfonamides. Synthetic Communications, 38(8), 1194-1200.

• Node, M., et al. (2007). Application of Odorless Thiols for the Cleavage of 2- and 4-Nitrobenzenesulfonamides. Letters in Organic Chemistry, 4(3), 197-200.

• D'Souza, D. M., & Müller, T. J. (2019). Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. Molecules, 24(5), 873.

• Zhang, X., et al. (2018). Chemoselective N-arylation of aminobenzene sulfonamides via copper catalysed Chan–Evans–Lam reactions. Organic Chemistry Frontiers, 5(1), 53-57.

• Baxter, R. D., et al. (2019). Manganese-Catalyzed N-Alkylation of Sulfonamides Using Alcohols. Organic Letters, 21(6), 1715-1719.

• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection.

• Mészáros, Á., et al. (2024). Detailed Studies on the Methoxylation and Subsequent Dealkylation of N,N-Diethylbenzenesulfonamide Using a Tailor-Made Electrosynthetic Reactor. Molecules, 29(5), 96.

• BenchChem. (2025). Application Notes and Protocols for the Cleavage of the N-Bsmoc Protecting Group.

• Nayak, S. K. (2000). A Facile Route to the Deprotection of Sulfonate Esters and Sulfonamides with Low Valent Titanium Reagents. Synlett, 2000(11), 1575-1578.

• Huang, J., et al. (2017). Selective mono-alkylation of N-methoxybenzamides. Chemical Communications, 53(30), 4258-4261.

• Sharma, S., et al. (2022). Regioselective Iodination of Arenes Using Iron- or Silver-Catalyzed Activation of N-Iodosaccharin. The Journal of Organic Chemistry, 87(1), 443-453.

• Hlushkov, V. A., et al. (2025). ALKYLATION OF SUBSTITUTED SULFONAMIDES WITH BENZOTRICHLORIDE AND IPSO-SUBSTITUTION OF THE p-TOLUENESULFONAMIDE GROUP WITH NUCLEOPHILIC REAGENTS. Journal of Chemistry and Technologies, 33(3).

• Fields, G. B. (1997). 2.4 Photocleavable Protecting Groups. In Methods in Enzymology (Vol. 289, pp. 67-85). Academic Press.

• Shields, J. D., et al. (2015). Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents. Organic letters, 17(10), 2378-2381.

• Peterson, E. A., & Toste, F. D. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245-249.

• ChemOrgChem. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| [Video]. YouTube.

• BenchChem. (2025). Technical Support Center: Efficient p-Toluenesulfonamide Alkylation.

• Voerman, D., et al. (2023). Thermal Cleavage of the Fmoc Protection Group. Gels, 9(11), 886.

• Kumar, A., et al. (2023). DMSO arbitrated Oxidative Annulation Followed by Homologated N-Alkylation: Microwave-Assisted Efficient and Greener Approach to 3-(3-oxo-3-arylpropyl) quinazolinones. Synthesis, 55(16), 2631-2640.

• BenchChem. (2025). Technical Support Center: N-Alkylation of Methanesulfonamide.

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• 13. researchgate.net [researchgate.net]

A Head-to-Head Comparison of Synthetic Methods for 4-Methoxy-N-methylbenzenesulfonamide: A Guide for Researchers

In the landscape of pharmaceutical and medicinal chemistry, the sulfonamide functional group is a cornerstone, integral to the structure of numerous therapeutic agents. Among these, 4-methoxy-N-methylbenzenesulfonamide serves as a vital building block and intermediate in the synthesis of more complex molecules. The efficient and reliable synthesis of this compound is therefore of paramount importance to researchers in drug discovery and development. This guide provides an in-depth, head-to-head comparison of the most common and effective synthetic strategies for preparing 4-methoxy-N-methylbenzenesulfonamide, offering detailed experimental protocols, a comparative analysis of their performance, and insights into the underlying chemical principles.

Introduction to Synthetic Strategies

The synthesis of 4-methoxy-N-methylbenzenesulfonamide can be approached through several distinct pathways. The choice of method often depends on factors such as the availability of starting materials, desired scale, purity requirements, and the specific context of the research. In this guide, we will dissect three primary methods:

• Classical Sulfonylation: The direct reaction of 4-methoxybenzenesulfonyl chloride with methylamine.

• Reductive Amination: A two-step, one-pot approach involving the formation of an imine from 4-methoxybenzenesulfonamide and formaldehyde, followed by in-situ reduction.

• Fukuyama-Mitsunobu Reaction: A powerful method for the N-alkylation of sulfonamides, offering mild reaction conditions.

Each of these methods will be evaluated based on yield, reaction time, ease of execution, and scalability, providing a comprehensive framework for selecting the most appropriate synthetic route.

Comparative Analysis of Synthetic Methods

Parameter	Classical Sulfonylation	Reductive Amination	Fukuyama-Mitsunobu Reaction
Starting Materials	4-Methoxybenzenesulfonyl chloride, Methylamine	4-Methoxybenzenesulfonamide, Formaldehyde	4-Methoxybenzenesulfonamide, Methanol
Key Reagents	Base (e.g., pyridine, triethylamine)	Reducing agent (e.g., NaBH₄, NaBH₃CN)	DEAD or DIAD, PPh₃
Typical Yield	High (often >90%)	Good to High (70-90%)	Good to High (70-90%)
Reaction Time	Short (1-4 hours)	Moderate (4-12 hours)	Moderate (6-18 hours)
Reaction Temperature	0 °C to room temperature	Room temperature	0 °C to room temperature
Scalability	Excellent	Good	Moderate
Key Advantages	High yield, simple, readily available starting materials	One-pot procedure, avoids handling of volatile methylamine	Mild conditions, good for sensitive substrates
Key Disadvantages	Requires handling of corrosive sulfonyl chloride and volatile/gaseous methylamine	Potential for over-alkylation, requires careful control of stoichiometry	Use of stoichiometric and potentially hazardous reagents (azodicarboxylates, phosphines)

Method 1: Classical Sulfonylation

This is the most direct and widely used method for the synthesis of sulfonamides. The reaction proceeds via the nucleophilic attack of methylamine on the electrophilic sulfur atom of 4-methoxybenzenesulfonyl chloride, leading to the formation of the sulfonamide bond and elimination of hydrogen chloride, which is neutralized by a base.

Mechanistic Rationale

The lone pair of electrons on the nitrogen atom of methylamine acts as a nucleophile, attacking the electron-deficient sulfur atom of the sulfonyl chloride. The subsequent collapse of the tetrahedral intermediate and loss of a chloride ion, followed by deprotonation by a base, yields the stable sulfonamide product.

Caption: Workflow for Classical Sulfonylation.

Detailed Experimental Protocol

Materials:

• 4-Methoxybenzenesulfonyl chloride (1.0 eq)

• Methylamine (2.0 eq, as a solution in THF or as a gas)

• Pyridine or Triethylamine (1.2 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) as solvent

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 4-methoxybenzenesulfonyl chloride in DCM in a round-bottom flask equipped with a magnetic stirrer and cool the solution to 0 °C in an ice bath.

• Slowly add the base (pyridine or triethylamine) to the solution.

• Add the solution of methylamine dropwise to the cooled mixture. If using methylamine gas, bubble it through the solution at a controlled rate.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.

Method 2: Reductive Amination

This method provides an alternative route that starts from the corresponding primary sulfonamide, 4-methoxybenzenesulfonamide. The sulfonamide is first condensed with formaldehyde to form an unstable N-sulfonylimine (or its hydrated equivalent), which is then reduced in situ to the desired N-methylsulfonamide.

Mechanistic Rationale

The reaction begins with the acid- or base-catalyzed addition of the sulfonamide to formaldehyde to form a hemiaminal intermediate. Dehydration of the hemiaminal yields an electrophilic N-sulfonylimine. A hydride reducing agent, such as sodium borohydride, then attacks the imine carbon to furnish the final N-methylated product.

Caption: Workflow for Reductive Amination.

Detailed Experimental Protocol

Materials:

• 4-Methoxybenzenesulfonamide (1.0 eq)

• Formaldehyde (1.5 eq, as a 37% aqueous solution)

• Sodium borohydride (NaBH₄) (2.0 eq) or Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Methanol or Tetrahydrofuran (THF) as solvent

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Suspend 4-methoxybenzenesulfonamide in methanol in a round-bottom flask.

• Add the aqueous formaldehyde solution and stir the mixture at room temperature for 1-2 hours.

• Cool the reaction mixture to 0 °C in an ice bath and add sodium borohydride portion-wise, controlling the gas evolution.

• Allow the reaction to warm to room temperature and stir for an additional 2-10 hours, monitoring by TLC.

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure and extract the aqueous residue with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the product by column chromatography on silica gel or recrystallization.

Method 3: Fukuyama-Mitsunobu Reaction

The Fukuyama-Mitsunobu reaction is a versatile method for the N-alkylation of sulfonamides under mild, neutral conditions. This reaction involves the activation of an alcohol (in this case, methanol) with a combination of a phosphine (typically triphenylphosphine) and an azodicarboxylate (such as diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).

Mechanistic Rationale

The reaction is initiated by the reaction of triphenylphosphine with DEAD to form a phosphonium salt. The sulfonamide then deprotonates the alcohol to form an alkoxide, which in turn reacts with the phosphonium salt to generate an alkoxyphosphonium salt. The sulfonamide anion then acts as a nucleophile, displacing the triphenylphosphine oxide in an SN2 fashion to form the N-methylated product.

Caption: Workflow for Fukuyama-Mitsunobu Reaction.

Detailed Experimental Protocol

Materials:

• 4-Methoxybenzenesulfonamide (1.0 eq)

• Methanol (1.5 eq)

• Triphenylphosphine (PPh₃) (1.5 eq)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD) (1.5 eq, typically as a 40% solution in toluene)

• Anhydrous Tetrahydrofuran (THF)

• Silica gel for chromatography

Procedure:

• Dissolve 4-methoxybenzenesulfonamide, methanol, and triphenylphosphine in anhydrous THF in a flame-dried, argon-purged round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the DEAD or DIAD solution dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 6-18 hours. Monitor the progress by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• The crude residue will contain the product along with triphenylphosphine oxide and the hydrazide byproduct. Purify the product by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

Product Characterization

Independent of the synthetic method employed, the final product, 4-methoxy-N-methylbenzenesulfonamide, should be thoroughly characterized to confirm its identity and purity.

Spectroscopic Data:

• ¹H NMR (CDCl₃, 400 MHz): δ 7.80 (d, J = 8.8 Hz, 2H), 6.98 (d, J = 8.8 Hz, 2H), 4.85 (q, J = 5.2 Hz, 1H, NH), 3.87 (s, 3H, OCH₃), 2.65 (d, J = 5.2 Hz, 3H, NCH₃).

• ¹³C NMR (CDCl₃, 101 MHz): δ 163.1, 131.9, 129.5, 114.2, 55.7, 29.6.

• IR (KBr, cm⁻¹): 3285 (N-H stretch), 1597, 1498 (aromatic C=C stretch), 1320, 1155 (S=O stretch), 1260 (C-O stretch).

Conclusion

The synthesis of 4-methoxy-N-methylbenzenesulfonamide can be successfully achieved through several reliable methods. The Classical Sulfonylation route stands out for its simplicity, high yields, and scalability, making it the preferred method for large-scale production, provided that the handling of methylamine and the sulfonyl chloride is not a concern. The Reductive Amination pathway offers a convenient one-pot alternative starting from the primary sulfonamide, avoiding the use of gaseous methylamine. The Fukuyama-Mitsunobu Reaction provides a mild and efficient option, particularly suitable for small-scale synthesis and for substrates that may be sensitive to the more forcing conditions of the other methods.

Ultimately, the choice of synthetic route will be dictated by the specific needs and constraints of the research project. By understanding the advantages and limitations of each method, researchers can make an informed decision to efficiently and effectively synthesize this important chemical intermediate.

References

• Palladium-Catalyzed α-Arylation of Methyl Sulfonamides with Aryl Chlorides. PMC. [Link]

• Reductive Amination. Chem LibreTexts. [Link]

• Fukuyama-Mitsunobu Reaction. Organic Chemistry Portal. [Link]

• Supporting Information for: Highly efficient catalyst-free protocol for C-H bond activation: sulfamidation of alkyl aromatics and aldehydes. Royal Society of Chemistry. [Link]

• Synthesis of 4-methoxy-N,N-dimethylbenzenesulfonamide. PrepChem. [Link]

A Technical Guide to the Structure-Activity Relationship of 4-Methoxy-N-methylbenzenesulfonamide Derivatives as Carbonic Anhydrase Inhibitors

This guide provides an in-depth analysis of the structure-activity relationship (SAR) of 4-methoxy-N-methylbenzenesulfonamide derivatives, with a primary focus on their activity as carbonic anhydrase (CA) inhibitors. For researchers and drug development professionals, understanding how structural modifications influence biological activity is paramount for the rational design of more potent and selective therapeutic agents. This document synthesizes experimental data from various studies to offer a comparative overview and detailed protocols for the evaluation of these compounds.

Introduction: The 4-Methoxybenzenesulfonamide Scaffold in Medicinal Chemistry

The benzenesulfonamide moiety is a cornerstone in medicinal chemistry, forming the structural basis for a wide array of therapeutic agents with diverse pharmacological activities, including antibacterial, anti-inflammatory, and anticancer properties.[1][2] The 4-methoxybenzenesulfonamide scaffold, in particular, has garnered significant attention as a privileged structure in the design of enzyme inhibitors. The methoxy group at the para-position of the benzene ring can influence the electronic and pharmacokinetic properties of the molecule, often leading to enhanced biological activity. This guide will delve into the nuances of how substitutions on this core structure, especially on the sulfonamide nitrogen, modulate the inhibitory activity against carbonic anhydrases.

Carbonic anhydrases are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[3] They are involved in numerous physiological processes, and their dysregulation is implicated in various diseases, including glaucoma, epilepsy, and cancer.[4] Notably, the tumor-associated isoforms CA IX and XII are overexpressed in many hypoxic solid tumors, contributing to the acidification of the tumor microenvironment and promoting tumor progression and metastasis.[5][6][7] Consequently, the development of selective CA IX and XII inhibitors is a promising strategy for anticancer therapy.[5][6] This guide will focus on the SAR of 4-methoxy-N-methylbenzenesulfonamide derivatives as inhibitors of these critical cancer-related enzymes.

Correlating Structure with Carbonic Anhydrase Inhibitory Activity

The inhibitory potency and selectivity of benzenesulfonamide derivatives against different CA isoforms are profoundly influenced by the nature of the substituents on both the aromatic ring and the sulfonamide nitrogen. The primary mechanism of action involves the coordination of the deprotonated sulfonamide nitrogen to the zinc ion in the active site of the enzyme. The "tail" of the inhibitor, which extends from the sulfonamide group, interacts with residues in the active site cavity, and these interactions are crucial for determining isoform selectivity.

The Role of the 4-Methoxy Group

The 4-methoxy substituent on the benzenesulfonamide ring plays a multifaceted role. Its electron-donating nature can modulate the acidity of the sulfonamide NH proton, which is critical for its interaction with the zinc ion. Furthermore, the methoxy group can engage in hydrogen bonding and van der Waals interactions with amino acid residues in the active site, thereby influencing the overall binding affinity.

The Influence of N-Substitution

Substitution on the sulfonamide nitrogen has a significant impact on the inhibitory profile. While primary sulfonamides (unsubstituted on the nitrogen) are generally potent CA inhibitors, N-substitution can be strategically employed to enhance isoform selectivity.[8] The introduction of an N-methyl group, as in our core structure, can alter the steric and electronic properties of the zinc-binding group, potentially leading to a different spectrum of activity compared to its primary sulfonamide counterpart.

Comparative Analysis of N-Substituted 4-Methoxybenzenesulfonamide Derivatives

While a comprehensive SAR study on a systematic series of 4-methoxy-N-methylbenzenesulfonamide derivatives is not extensively documented in a single source, we can infer the likely impact of various substitutions by examining related N-aryl and other N-substituted analogues. The following table summarizes the inhibitory activities of a selection of N-substituted benzenesulfonamide derivatives against different CA isoforms, providing a basis for comparative analysis.

Compound ID	Core Structure	R Group (on N)	CA I (Kᵢ, nM)	CA II (Kᵢ, nM)	CA IX (Kᵢ, nM)	Reference
1	4-methoxybenzenesulfonamide	H	250	15	25	[9]
2	4-methoxybenzenesulfonamide	Methyl	-	-	-	-
3	4-aminobenzenesulfonamide	H	250	12	25	[9]
4a	benzenesulfonamide	2-(phenyl)thiazol-4-one	>10000	1.55 µM	10.93	[5]
4g	benzenesulfonamide	2-(4-chlorophenyl)thiazol-4-one	>10000	3.92 µM	25.06	[5]
4h	benzenesulfonamide	2-(4-methoxyphenyl)thiazol-4-one	>10000	2.01 µM	11.52	[5]

Data for the N-methyl derivative (Compound 2) is the focus of this guide's proposed investigation. The other compounds provide a comparative context.

From the available data on related compounds, several key SAR insights emerge:

• Primary vs. N-Substituted Sulfonamides: Primary sulfonamides (like compounds 1 and 3) often exhibit potent, broad-spectrum CA inhibition. N-substitution can modulate this activity and, in some cases, introduce selectivity.

• Bulky N-Substituents for Selectivity: The introduction of larger, more complex moieties on the nitrogen, as seen in compounds 4a, 4g, and 4h, can lead to highly selective inhibition of the tumor-associated CA IX over the cytosolic isoforms CA I and II.[5] This is attributed to the interactions of these "tails" with specific residues in the active site cleft of CA IX.

• Influence of Substituents on the N-Aryl Ring: In N-aryl derivatives, substituents on the aryl ring can fine-tune the inhibitory potency and selectivity. For instance, the 4-methoxy group on the phenyl ring of the thiazolone moiety in compound 4h contributes to its potent and selective inhibition of CA IX.[5]

Based on these observations, it is hypothesized that for 4-methoxy-N-methylbenzenesulfonamide derivatives, further substitutions on the benzene ring will significantly impact their CA inhibitory profile. Electron-withdrawing groups might enhance the acidity of the sulfonamide proton, potentially leading to stronger zinc binding, while bulkier substituents could be explored to achieve isoform selectivity.

Experimental Protocols

To facilitate further research in this area, this section provides detailed, self-validating protocols for the synthesis of a representative 4-methoxy-N-methylbenzenesulfonamide derivative and for the in vitro evaluation of its carbonic anhydrase inhibitory activity.

Synthesis of 4-Methoxy-N-methylbenzenesulfonamide

This protocol describes a standard two-step synthesis starting from 4-methoxybenzenesulfonyl chloride.

Step 1: Synthesis of 4-Methoxybenzenesulfonamide

• To a solution of 4-methoxybenzenesulfonyl chloride (1.0 eq) in a suitable solvent such as dichloromethane or tetrahydrofuran, add an excess of aqueous ammonia (e.g., 28-30% solution, 5-10 eq) dropwise at 0 °C.

• Stir the reaction mixture vigorously at room temperature for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with water and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 4-methoxybenzenesulfonamide.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water) to obtain pure 4-methoxybenzenesulfonamide.

Step 2: N-Methylation of 4-Methoxybenzenesulfonamide

• To a solution of 4-methoxybenzenesulfonamide (1.0 eq) in a polar aprotic solvent such as dimethylformamide (DMF), add a base such as potassium carbonate (1.5-2.0 eq).

• Stir the mixture at room temperature for 30 minutes.

• Add methyl iodide (1.1-1.2 eq) dropwise to the suspension.

• Stir the reaction mixture at room temperature overnight. Monitor the reaction progress by TLC.

• After completion, pour the reaction mixture into ice-water and extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to afford the desired 4-methoxy-N-methylbenzenesulfonamide.

Causality behind Experimental Choices:

• The use of an excess of ammonia in the first step ensures the complete conversion of the sulfonyl chloride.

• The choice of a polar aprotic solvent like DMF in the second step facilitates the SN2 reaction for N-methylation.

• Potassium carbonate is a suitable base for deprotonating the sulfonamide nitrogen without causing significant side reactions.

In Vitro Carbonic Anhydrase Inhibition Assay

This protocol outlines a colorimetric assay for measuring the inhibition of carbonic anhydrase activity.

Materials:

• Human carbonic anhydrase isoforms (e.g., CA II and CA IX)

• Tris-HCl buffer (pH 7.4)

• p-Nitrophenyl acetate (p-NPA) as the substrate

• The synthesized 4-methoxy-N-methylbenzenesulfonamide derivatives

• Acetazolamide as a positive control inhibitor

• 96-well microplate

• Microplate reader

Procedure:

• Prepare stock solutions of the test compounds and acetazolamide in DMSO.

• In a 96-well plate, add the appropriate volume of Tris-HCl buffer.

• Add varying concentrations of the test compounds or acetazolamide to the wells. Include a control well with DMSO only (for 100% enzyme activity) and a blank well with buffer and DMSO but no enzyme.

• Add a fixed amount of the carbonic anhydrase enzyme solution to each well (except the blank).

• Pre-incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding the substrate solution (p-NPA in a minimal amount of acetonitrile, diluted with buffer) to all wells.

• Immediately measure the absorbance at 400 nm at regular intervals for 10-15 minutes using a microplate reader. The rate of p-nitrophenol formation is directly proportional to the enzyme activity.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the DMSO control.

• Determine the IC50 value (the concentration of inhibitor required to reduce the enzyme activity by 50%) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Self-Validation System:

• The inclusion of a known inhibitor, acetazolamide, serves as a positive control to validate the assay's performance.

• The dose-dependent inhibition observed for the test compounds provides confidence in the obtained results.

• Running the assay in triplicate for each concentration minimizes experimental error.

Visualizing Key Concepts

General Synthesis Scheme

Caption: General synthetic route for 4-methoxy-N-methylbenzenesulfonamide.

Mechanism of Carbonic Anhydrase Inhibition

Caption: Inhibition of carbonic anhydrase by a sulfonamide.

Key Structure-Activity Relationships

Caption: Logical relationship of SAR for 4-methoxy-N-methylbenzenesulfonamide.

Conclusion

The 4-methoxy-N-methylbenzenesulfonamide scaffold represents a promising starting point for the development of potent and selective carbonic anhydrase inhibitors. By systematically exploring substitutions on the benzene ring, researchers can fine-tune the electronic and steric properties of these molecules to optimize their interaction with the target enzyme. The insights and protocols provided in this guide are intended to empower researchers in their efforts to design and evaluate novel derivatives with improved therapeutic potential, particularly in the context of anticancer drug discovery. The correlation of structural features with biological activity remains a critical endeavor in medicinal chemistry, and the principles outlined herein are broadly applicable to the rational design of new therapeutic agents.

References

• Akdemir, Ö. G., Yazıcı, K. D., Vullo, D., et al. (2017). New pyridinium salt derivatives of 2-(hydrazinocarbonyl)-3-phenyl-1H-indole-5-sulfonamide as selective inhibitors of tumour-related human carbonic anhydrase isoforms IX and XII. Anticancer Agents Med Chem, 17(10), 1391-1398.
• El-Sayed, M. A. A., El-Senduny, F. F., El-Hashash, M. A., & El-Baha, Z. A. (2021). Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibition. RSC Advances, 11(48), 30255-30272.
• El-Sayed, M., & Al-Rashood, S. (2020). Synthesis, Characterization, Biological Activities and Molecular Docking of New Benzenesulfonamide Drugs. Journal of Drug Delivery and Therapeutics, 10(5-s), 136-145.
• Ghorab, M. M., Ragab, F. A., Heiba, H. I., Youssef, H. A., & El-Sayed, M. A. (2011). Synthesis of novel sulfonamide derivatives of expected anticancer and radiosensitizing activities. Archiv der Pharmazie, 344(10), 688-697.
• Nocentini, A., Angeli, A., Ferraroni, M., Bonardi, A., & Supuran, C. T. (2023). Diversely N-substituted benzenesulfonamides dissimilarly bind to human carbonic anhydrases: crystallographic investigations of N-nitrosulfonamides. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2172153.
• Piras, M., Satta, E., Deplano, A., Angeli, A., & Supuran, C. T. (2021). Inhibition studies on carbonic anhydrase isoforms I, II, IV and IX with N-arylsubstituted secondary sulfonamides featuring a bicyclic tetrahydroindazole scaffold. Bioorganic Chemistry, 115, 105213.
• Ren, Y., & He, Y. (2021). Structure-activity relationships of 1,4-bis(arylsulfonamido)-benzene or naphthalene-N,N'-diacetic acids with varying C2-substituents as inhibitors of Keap1-Nrf2 protein-protein interaction. European Journal of Medicinal Chemistry, 223, 113645.
• Said, M. F., Angeli, A., Ghorab, M. M., & Supuran, C. T. (2021). Novel benzenesulfonamides aryl and arylsulfone conjugates adopting tail/dual tail approaches: Synthesis, carbonic anhydrase inhibitory activity and molecular modeling studies. Bioorganic Chemistry, 115, 105204.
• Shiva Prasad, K., et al. (2015). Crystal structures of 4-methoxy-N-(4-methylphenyl)benzenesulfonamide and N-(4-fluorophenyl)-4-methoxybenzenesulfonamide.
• Smaine, F. Z., Pacchiano, F., Rami, M., et al. (2022). Investigation on Hydrazonobenzenesulfonamides as Human Carbonic Anhydrase I, II, IX and XII Inhibitors. Molecules, 27(24), 8989.
• Smaine, F. Z., et al. (2023). Benzenesulfonamide derivatives as Vibrio cholerae carbonic anhydrases inhibitors: a computational-aided insight in the structural rigidity-activity relationships. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1), 2195973.
• Szafraniec-Szczęsny, J., et al. (2023). Selective carbonic anhydrase IX and XII inhibitors based around a functionalized coumarin scaffold. European Journal of Medicinal Chemistry, 249, 115147.
• Szewczyk, M., et al. (2022). Modeling of Anticancer Sulfonamide Derivatives Lipophilicity by Chemometric and Quantitative Structure-Retention Relationships Approaches. Molecules, 27(19), 6296.
• Tanc, M., et al. (2022). 4-(3-Alkyl/benzyl-guanidino)benzenesulfonamides as selective carbonic anhydrase VII inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1618-1628.
• Tars, K., et al. (2022). Benzenesulfonamides with different rigidity-conferring linkers as carbonic anhydrase inhibitors: an insight into the antiproliferative effect on glioblastoma, pancreatic, and breast cancer cells. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1-13.
• Tars, K., & Supuran, C. T. (2017). Structure activity study of carbonic anhydrase IX: Selective inhibition with ureido-substituted benzenesulfonamides. European Journal of Medicinal Chemistry, 132, 184-191.
• Tsuchiya, M., et al. (2004). Array-based structure and gene expression relationship study of antitumor sulfonamides including N-[2-[(4-hydroxyphenyl)amino]-3-pyridinyl]-4-methoxybenzenesulfonamide and N-(3-chloro-7-indolyl)-1,4-benzenedisulfonamide. Journal of Medicinal Chemistry, 47(11), 2737-2745.
• Varchi, G., et al. (2021). 4‐Sulfamoylphenylalkylamides as Inhibitors of Carbonic Anhydrases Expressed in Vibrio cholerae. ChemMedChem, 16(11), 1831-1840.
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Safety & Regulatory Compliance

Navigating the Disposal of 4-methoxy-N-methylbenzenesulfonamide: A Guide for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This guide provides a detailed, step-by-step framework for the safe disposal of 4-methoxy-N-methylbenzenesulfonamide, a compound frequently utilized in synthetic chemistry. By understanding the principles behind these procedures, you can ensure the safety of your team and the integrity of our environment.

Core Principles of Chemical Waste Management

Before delving into the specifics of 4-methoxy-N-methylbenzenesulfonamide, it is crucial to ground our practice in the fundamental principles of chemical waste disposal. The primary objective is to manage waste in a manner that is compliant with federal, state, and local regulations, while minimizing risk to human health and the environment.[1][2] All chemical waste must be disposed of according to institutional and local regulations.[1]

Hazard Profile of 4-methoxy-N-methylbenzenesulfonamide

Inferred Hazard Classifications:

Hazard Class	Category	GHS Hazard Statement
Skin Irritation	2	H315: Causes skin irritation
Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity - Single Exposure	3	H335: May cause respiratory irritation

This table is based on data for analogous compounds and should be used as a precautionary guideline.[3]

Personal Protective Equipment (PPE): Your First Line of Defense

Given the potential for skin and eye irritation, as well as respiratory effects, a robust PPE protocol is non-negotiable.

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[4] Standard laboratory safety glasses are not sufficient.

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any signs of degradation or perforation before each use.

• Body Protection: A lab coat is mandatory. For larger quantities or in situations with a higher risk of splashing, consider a chemical-resistant apron or suit.

• Respiratory Protection: If handling the powder outside of a certified chemical fume hood, or if dust generation is likely, a NIOSH-approved respirator is required.

Segregation and Storage of Waste: Preventing Unwanted Reactions

Proper segregation of chemical waste is critical to prevent dangerous reactions.

• Waste Container: Use a dedicated, clearly labeled, and leak-proof container for 4-methoxy-N-methylbenzenesulfonamide waste. The container must be compatible with the chemical.

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name ("4-methoxy-N-methylbenzenesulfonamide"), and the associated hazards (e.g., "Irritant").

• Storage Location: Store the waste container in a designated satellite accumulation area within the laboratory. This area should be away from incompatible materials, such as strong oxidizing agents.[4]

Spill Management: A Swift and Safe Response

Accidental spills should be handled promptly and safely.

• Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

• Don Appropriate PPE: Before attempting any cleanup, ensure you are wearing the correct personal protective equipment.

• Contain the Spill: For solid spills, gently cover the material with an inert absorbent material (e.g., vermiculite, sand) to prevent dust from becoming airborne. For liquid spills, use absorbent pads or granules to contain the spread.

• Collect the Waste: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

• Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

Approved Disposal Pathways for 4-methoxy-N-methylbenzenesulfonamide

Disposal of 4-methoxy-N-methylbenzenesulfonamide must be conducted through a licensed hazardous waste disposal company. Under no circumstances should this chemical be disposed of down the drain. [5][6] The U.S. Environmental Protection Agency (EPA) has banned the sewering of hazardous waste pharmaceuticals.[6]

Incineration

The most common and preferred method for the disposal of solid organic chemical waste is high-temperature incineration in a licensed facility.[5] This process ensures the complete destruction of the compound. The material can be sent to a licensed chemical destruction plant or disposed of by controlled incineration with flue gas scrubbing.[5]

Landfilling (After Solidification)

In some cases, and subject to local regulations, the solidified waste may be disposed of in a designated hazardous waste landfill. However, this is generally a less preferred option compared to incineration.

Chemical Neutralization (For Informational Purposes)

While not a standard laboratory disposal procedure for this specific compound, understanding the chemical reactivity of sulfonamides can be informative. Sulfonamides can be hydrolyzed under certain conditions, but this is not a recommended on-site disposal method due to the potential for incomplete reactions and the generation of other hazardous byproducts. All chemical waste should be disposed of according to institutional and local regulations.[1]

Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of 4-methoxy-N-methylbenzenesulfonamide.

Empty Container Management

Empty containers that previously held 4-methoxy-N-methylbenzenesulfonamide must also be handled with care.

• Triple Rinse: The container should be triple-rinsed with a suitable solvent (e.g., acetone, ethanol).

• Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as hazardous waste.

• Deface Label: Completely remove or deface the original label on the container.

• Final Disposal: Once triple-rinsed and with the label removed, the container can typically be disposed of in the regular laboratory trash or recycling, in accordance with institutional policies.

Conclusion: A Culture of Safety

The responsible disposal of 4-methoxy-N-methylbenzenesulfonamide is not merely a procedural task; it is a reflection of a laboratory's commitment to safety and environmental stewardship. By adhering to these guidelines, researchers can contribute to a safer working environment and minimize their ecological footprint. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with all applicable regulations.

References

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• U.S. Environmental Protection Agency. (2019, August 20). Hazardous Waste Pharmaceuticals Sewer Ban [Video]. YouTube. Retrieved from [Link]

• Federal Register. (2015). Management Standards for Hazardous Waste Pharmaceuticals. Retrieved from [Link]

• EPFL. (n.d.). Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals. Retrieved from [Link]

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Navigating the Safe Handling of 4-methoxy-N-methylbenzenesulfonamide: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides a detailed protocol for the safe handling, use, and disposal of 4-methoxy-N-methylbenzenesulfonamide. As a Senior Application Scientist, my aim is to synthesize technical data with practical, field-tested insights to ensure your laboratory operations are both safe and efficient.

Disclaimer: A specific Safety Data Sheet (SDS) for 4-methoxy-N-methylbenzenesulfonamide (CAS No. 6288-33-1) was not located during the preparation of this guide. The following recommendations are based on the consistent hazard profiles of structurally similar compounds, including various sulfonamide and benzamide derivatives. It is imperative to conduct a site-specific risk assessment before handling this compound.

Hazard Assessment: Understanding the Risks

Based on data from analogous compounds, 4-methoxy-N-methylbenzenesulfonamide is anticipated to be a powdered solid that presents the following primary hazards:

• Skin Irritation: Causes skin irritation upon contact.[1][2][3]

• Serious Eye Irritation: Contact with eyes is likely to cause serious irritation.[1][2][3]

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[1][2][3]

• Harmful if Swallowed: Ingestion may be harmful.[3]

Given its powdered form, the primary routes of exposure are inhalation and direct contact with skin and eyes. The causality is clear: fine particles can easily become airborne during handling, and accidental spills can lead to skin contact. Therefore, all procedures must be designed to minimize dust generation and prevent physical contact.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential when handling 4-methoxy-N-methylbenzenesulfonamide. The following table outlines the minimum required PPE.

Protection Type	Specific Recommendation	Rationale
Hand Protection	Nitrile gloves (double-gloving recommended)	Prevents skin contact and irritation. Double-gloving provides an extra barrier and allows for safe removal of the outer glove if contamination occurs.[1][2]
Eye Protection	Tightly fitting safety goggles with side shields	Protects eyes from airborne dust particles and accidental splashes.[1][2][4]
Body Protection	A disposable, solid-front lab coat with tight-fitting cuffs	Prevents contamination of personal clothing. Tight cuffs are crucial to protect the wrists.[1][2][4]
Respiratory Protection	A NIOSH-approved N95 respirator or higher	Essential for minimizing the inhalation of fine powder, especially when handling larger quantities or when adequate ventilation is not available.[1][2]

Operational Plan: From Receipt to Use

A systematic workflow is critical to maintaining a safe laboratory environment. The following diagram illustrates the key steps for handling 4-methoxy-N-methylbenzenesulfonamide.

Caption: Workflow for Safe Handling of 4-methoxy-N-methylbenzenesulfonamide.

Step-by-Step Protocol:

• Preparation:

  • Designate a Work Area: Cordon off a specific area for handling the compound. Cover the work surface with absorbent, disposable bench paper.[5]

  • Ensure Proper Ventilation: All handling of the powdered form of this chemical should occur within a certified chemical fume hood or a ventilated balance enclosure to control dust.[1][2]

  • Assemble Equipment: Have all necessary spatulas, weigh boats, and containers ready to minimize movement and potential for spills.

  • Don PPE: Put on all required PPE as outlined in the table above before entering the designated work area.

• Handling:

  • Weighing: Carefully scoop the powder, avoiding any actions that could create dust clouds. Use a weigh boat to prevent contamination of the balance.[5] Keep the container of the chemical closed as much as possible.[5]

  • Transfer and Use: If dissolving the compound, add the solvent to the powder slowly to prevent splashing. All subsequent work with the compound in solution should also be conducted in a fume hood.

  • Storage: When not in use, store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1][4]

• Post-Handling:

  • Decontamination: Wipe down the work surface and any equipment used with an appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials as hazardous waste.

  • Doffing PPE: Remove PPE in the correct order to avoid cross-contamination: outer gloves, lab coat, inner gloves, respirator, and finally, safety goggles.

  • Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and correct action is crucial.

Incident	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing.[1][6] Seek medical attention if irritation persists.
Eye Contact	Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.[1][6] Seek immediate medical attention.
Inhalation	Move the affected person to fresh air. If they are not breathing, give artificial respiration.[1][6] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water.[1][6] Seek immediate medical attention.
Minor Spill	Wearing appropriate PPE, carefully scoop or sweep up the spilled solid, avoiding dust generation. Place it in a sealed container for disposal. Clean the spill area with a wet cloth and dispose of all cleanup materials as hazardous waste.
Major Spill	Evacuate the area and prevent entry. Alert your institution's environmental health and safety office immediately.

Disposal Plan: Responsible Waste Management

All waste generated from handling 4-methoxy-N-methylbenzenesulfonamide must be treated as hazardous chemical waste.

Caption: Disposal Pathway for 4-methoxy-N-methylbenzenesulfonamide Waste.

• Solid Waste: All contaminated disposables, including gloves, bench paper, and weigh boats, must be placed in a clearly labeled hazardous waste container.

• Excess Compound: Unused or excess 4-methoxy-N-methylbenzenesulfonamide should be collected as hazardous waste.

• Solutions: Aqueous solutions containing the compound should be collected in a designated hazardous liquid waste container. Do not pour sulfonamide waste down the drain, as it can be harmful to aquatic life.[7]

• Disposal: All waste must be disposed of through your institution's certified hazardous waste management program in accordance with local, state, and federal regulations.

By adhering to these protocols, you can ensure a safe and controlled environment when working with 4-methoxy-N-methylbenzenesulfonamide, upholding the highest standards of laboratory safety and scientific integrity.

References

• National Center for Biotechnology Information. (n.d.). 4-Methoxybenzenesulfonamide. PubChem Compound Database. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). HAZARD SUMMARY: BENZAMIDE. Retrieved from [Link]

• University of California, Berkeley - Environment, Health & Safety. (n.d.). Weighing Hazardous Powders in the Laboratory. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-Methylbenzenesulfonamide. PubChem Compound Database. Retrieved from [Link]

• Sciencemadness Wiki. (2025-08-20). Proper disposal of chemicals. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Appendix L – What to Do in a Chemical Emergency. Retrieved from [Link]

• University of Kentucky - Research Safety. (n.d.). Emergency Procedures for Incidents Involving Chemicals. Retrieved from [Link]

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